4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

• CAS: 923204-51-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Safe Handling of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl Chloride

This guide provides an in-depth analysis of the safety considerations and handling protocols for 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride, a reactive intermediate of increasing importance in pharmaceutical and agrochemical research. Given the limited publicly available safety data specific to this compound, this document synthesizes information from structurally related sulfonyl chlorides and established principles of chemical safety to provide a robust framework for its use by researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to foster a culture of safety and scientific excellence.

Understanding the Inherent Reactivity and Hazards

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride belongs to the sulfonyl chloride class of organic compounds, which are characterized by their high reactivity. This reactivity, while synthetically useful, is also the source of their primary hazards. The presence of two electron-withdrawing sulfonyl groups and a difluoromethyl moiety is expected to enhance the electrophilicity of the sulfonyl chloride sulfur atom, making it highly susceptible to nucleophilic attack.

Key Physicochemical and Hazard Information (Inferred from Analogs)

Property	Value/Information	Source(s)
CAS Number	1263179-09-4	[1][2]
Molecular Formula	C7H5ClF2O4S2	[1]
Appearance	Likely a solid	[1][2]
Primary Hazard	Causes severe skin burns and eye damage.[2]	[2][3][4]
Reactivity	Reacts violently with water and other nucleophiles. Moisture sensitive.	[5]
Storage Temperature	2-8°C, under inert atmosphere.	[2]

The primary hazard associated with 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is its corrosive nature.[2] Contact with skin or eyes can cause severe burns.[2][4] Inhalation of dust or vapors may also be harmful and cause respiratory tract irritation.[3] A critical aspect of its reactivity is its violent reaction with water, which produces hydrochloric acid (HCl) and the corresponding sulfonic acid, both of which are corrosive.[5][6]

Prudent Practices for Handling and Storage

A proactive approach to safety is paramount when working with reactive reagents like 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride. The following protocols are designed to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The selection of appropriate PPE is the first line of defense. The following table outlines the minimum required PPE for various laboratory operations involving this compound.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring	Tightly fitting safety goggles with side-shields.[7][8] A face shield is also recommended.	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use.[3][8]	Flame-retardant lab coat.	Use in a certified chemical fume hood.[4]
In-Reaction Use	Tightly fitting safety goggles with side-shields and a face shield.	Chemical-resistant gloves.	Flame-retardant lab coat.	All operations must be conducted in a chemical fume hood.[4]
Work-up and Purification	Tightly fitting safety goggles with side-shields and a face shield.	Chemical-resistant gloves.	Flame-retardant lab coat.	All operations must be conducted in a chemical fume hood.[4]

Causality: The corrosive nature of sulfonyl chlorides and their reaction byproducts necessitates robust protection for all exposed skin and mucous membranes.[2][4] The use of a fume hood is mandatory to prevent inhalation of any dust or aerosolized particles, as well as any HCl gas that may be generated upon contact with atmospheric moisture.[4]

Storage: Maintaining Integrity and Preventing Accidents

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Environment: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7][8] A dedicated, corrosion-resistant cabinet is recommended.

• Temperature: Recommended storage temperature is between 2-8°C.[2]

• Incompatibilities: Store away from water, alcohols, amines, strong bases, and oxidizing agents.[5]

• Inert Atmosphere: For long-term storage, blanketing the container with an inert gas like argon or nitrogen is advisable to prevent degradation from moisture.[2]

Causality: The moisture sensitivity of sulfonyl chlorides is the primary driver for these storage conditions.[5][9] Contact with water leads to hydrolysis, which not only degrades the reagent but also generates corrosive byproducts and pressure buildup in the container.[6]

Experimental Workflow: A Step-by-Step Guide to Safe Use

The following section details a generalized, safety-focused workflow for using 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in a typical organic synthesis reaction, such as the formation of a sulfonamide.

Reaction Setup and Execution

Caption: A typical experimental workflow for the safe use of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride.

Detailed Protocol:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood has proper airflow.

  • Use oven-dried or flame-dried glassware to prevent hydrolysis of the sulfonyl chloride.

• Reaction:

  • Weigh the required amount of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in the fume hood.

  • Dissolve the compound in a suitable anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran).

  • In a separate flask, dissolve the amine substrate and a non-nucleophilic base (e.g., triethylamine, pyridine) in the same anhydrous solvent.

  • Cool the amine solution in an ice bath.

  • Slowly add the sulfonyl chloride solution to the cooled amine solution via a dropping funnel. This is an exothermic reaction, and slow addition helps to control the temperature.

  • Allow the reaction to warm to room temperature and stir until completion, monitoring by a suitable analytical technique (e.g., TLC or LC-MS).

• Work-up and Purification:

  • Upon completion, carefully quench the reaction by slowly adding water or a dilute aqueous acid to neutralize the excess base and hydrolyze any remaining sulfonyl chloride.

  • Perform a standard aqueous work-up to separate the organic product from aqueous-soluble byproducts.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product using an appropriate method, such as column chromatography.

Causality: The use of anhydrous conditions is critical to prevent the hydrolysis of the starting material.[6] The slow, controlled addition of the sulfonyl chloride to the reaction mixture is necessary to manage the exothermic nature of the reaction and prevent a runaway reaction.

Emergency Procedures: Preparedness is Key

Accidents can happen even in the most well-prepared laboratories. Having a clear and practiced emergency plan is essential.

Spill Response

Caption: A decision tree for responding to a spill of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride.

First Aid Measures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[3][8] Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water and seek immediate medical attention.[8]

Causality: The immediate and thorough use of water is to dilute and wash away the corrosive material. Prompt medical attention is crucial due to the potential for severe tissue damage.[8]

Waste Disposal

All waste containing 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride or its byproducts should be considered hazardous.

• Solid Waste: Collect in a designated, labeled, and sealed container.

• Liquid Waste: Collect in a designated, labeled, and sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: All waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.

Conclusion

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is a valuable synthetic building block, but its reactivity necessitates a high degree of caution and adherence to strict safety protocols. By understanding the chemical principles behind its hazards and diligently implementing the handling, storage, and emergency procedures outlined in this guide, researchers can safely and effectively utilize this compound in their work. A proactive safety culture, grounded in scientific understanding, is the cornerstone of a successful and safe research environment.

References

• MilliporeSigma. (2025). Safety Data Sheet for 4-(Difluoromethoxy)benzenesulfonyl chloride.

• Capot Chemical. (2013, November 19). MSDS of 4-(Trifluoromethyl)benzenesulfonyl chloride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• Thermo Fisher Scientific. (2009, May 14). Safety Data Sheet for 4-(Trifluoromethyl)benzenesulfonyl chloride.

• PubChem. (n.d.). 4-(Trifluoromethyl)benzenesulfonyl chloride. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-Acetaminobenzenesulfonyl chloride. Retrieved from [Link]

• ACS Publications. (2009, September 3). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• Fisher Scientific. (2009, May 14). Safety Data Sheet for 4-(Trifluoromethyl)benzenesulfonyl chloride.

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The Architecture of Difluoromethylsulfonylation: Mechanistic Pathways and Synthetic Protocols in Modern Organic Synthesis

Executive Summary

The selective introduction of fluorinated motifs is a cornerstone strategy in modern medicinal chemistry and agrochemical development. Among these, the difluoromethylsulfonyl group ( −SO2​CF2​H ) and its desulfonylated derivative, the difluoromethyl group ( −CF2​H ), are privileged pharmacophores. The −CF2​H moiety acts as a highly lipophilic hydrogen bond donor and a bioisostere for hydroxyl and thiol groups, while the −SO2​CF2​H group introduces profound electron-withdrawing properties combined with high metabolic stability.

This technical guide provides an in-depth analysis of the mechanisms governing the introduction of the difluoromethylsulfonyl group. By dissecting both nucleophilic carbanion paradigms and modern photoredox-catalyzed radical pathways, this document serves as a comprehensive manual for researchers designing late-stage functionalization workflows.

Mechanistic Paradigms in Difluoromethylsulfonylation

The Nucleophilic Paradigm: PhSO2​CF2​H as a Carbanion Source

Difluoromethyl phenyl sulfone ( PhSO2​CF2​H ) is a highly versatile reagent pioneered for nucleophilic difluoro(phenylsulfonyl)methylation 1[1]. The underlying causality of its reactivity stems from the strong electron-withdrawing nature of the phenylsulfonyl group, which significantly acidifies the adjacent C−H bond.

Mechanistic Causality: When treated with a strong, non-nucleophilic base (e.g., LHMDS or t -BuOK) at cryogenic temperatures, PhSO2​CF2​H undergoes deprotonation to form the nucleophilic [PhSO2​CF2​]− anion2[2]. This carbanion readily attacks electrophiles such as aldehydes, ketones, and imines. Critical Control Point: The reaction must be maintained at −78∘C . At elevated temperatures, the [PhSO2​CF2​]− anion undergoes spontaneous α -elimination of the sulfinate leaving group, generating a highly reactive difluorocarbene ( :CF2​ ) and leading to undesired side reactions.

Nucleophilic activation of PhSO2CF2H and subsequent electrophilic trapping.

The Radical Paradigm: NaSO2​CF2​H and Photoredox Catalysis

While nucleophilic addition is highly effective, it is limited by the substrate scope (e.g., highly enolizable ketones often fail). Radical difluoromethylsulfonylation offers an orthogonal reactivity profile. Sodium difluoromethanesulfinate ( NaSO2​CF2​H ) is a premier reagent for generating the ⋅SO2​CF2​H radical under oxidative or photoredox conditions 3[3].

Mechanistic Causality: Under visible-light irradiation, a photocatalyst (e.g., Ru/Ir complexes or organic dyes) reaches an excited state ( PC∗ ). Single Electron Transfer (SET) from the NaSO2​CF2​H anion to the PC∗ generates the electrophilic difluoromethylsulfonyl radical ( ⋅SO2​CF2​H ). This radical undergoes rapid addition across unactivated alkenes or alkynes. The resulting carbon-centered radical is then trapped via Hydrogen Atom Transfer (HAT) or cross-coupling, completely bypassing the limitations of ionic chemistry.

Photoredox-catalyzed generation of •SO2CF2H radical and subsequent alkene functionalization.

Advanced Concept: Difluoromethylene Radical Anion Synthon (diFRAS)

Recent advancements have unified the nucleophilic and radical paradigms. PhSO2​CF2​H can now be utilized as a difluoromethylene radical anion synthon (diFRAS) 4[4]. After initial nucleophilic addition to an electrophile, the resulting PhSO2​CF2​−R intermediate undergoes visible-light-promoted homolytic cleavage of the C−S bond, generating a ⋅CF2​R radical. This unlocks the modular synthesis of complex gem-difluorides by bridging an electrophile and a radical acceptor in a single workflow.

Quantitative Reagent Analysis

To facilitate reagent selection, the following table summarizes the primary vectors for difluoromethylsulfonyl group introduction, their activation modes, and typical yields based on recent literature 5[5] 6[6].

Reagent	Primary Reactivity Mode	Typical Substrates	Catalyst / Base Required	Average Yield Range
PhSO2​CF2​H	Nucleophilic Carbanion	Aldehydes, Ketones, Imines	LHMDS, KHMDS, or t -BuOK	65% - 92%
NaSO2​CF2​H	Radical (SET Oxidation)	Unactivated Alkenes, Alkynes	Photocatalyst (e.g., Ru/Ir)	55% - 85%
ICF2​SO2​F	Radical Addition	(Hetero)arenes, Alkenes	Photoredox Catalysis	60% - 88%
Imidazolium Salts	Radical (Amino/Oxy-difluoromethylation)	Aryl Alkenes	Ir-Photocatalyst	50% - 80%

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes specific causality checkpoints to verify intermediate success before proceeding.

Protocol A: Nucleophilic Difluoro(phenylsulfonyl)methylation of Aldehydes

Objective: Introduction of the PhSO2​CF2​− group to an aldehyde to form a β -hydroxy- α,α -difluorosulfone.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon ( 3× ). Causality: The [PhSO2​CF2​]− anion is highly sensitive to protic quenching; strict anhydrous conditions are mandatory.

• Reagent Loading: Add PhSO2​CF2​H (1.2 equiv) and the target aldehyde (1.0 equiv) to the flask. Dissolve in anhydrous THF (0.2 M).

• Cryogenic Control: Cool the reaction mixture to −78∘C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium. Causality: Prevents the α -elimination of the sulfinate group into difluorocarbene.

• Base Addition: Add LHMDS (1.0 M in THF, 1.3 equiv) dropwise over 10 minutes down the inner wall of the flask.

• Validation Checkpoint 1 (TLC): After 30 minutes, pull a 0.1 mL aliquot, quench with saturated NH4​Cl , and extract with EtOAc. Spot on silica TLC (Hexanes/EtOAc 3:1). The disappearance of the UV-active PhSO2​CF2​H spot and the appearance of a more polar product spot validates successful C-C bond formation.

• Quench & Isolate: Quench the bulk reaction at −78∘C with saturated aqueous NH4​Cl . Warm to room temperature, extract with EtOAc ( 3×15 mL ), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Photoredox-Catalyzed Radical Difluoromethylsulfonylation of Alkenes

Objective: Anti-Markovnikov addition of the ⋅SO2​CF2​H radical to an unactivated terminal alkene.

• Reaction Assembly: In an oven-dried vial equipped with a Teflon septum, combine the terminal alkene (1.0 equiv), NaSO2​CF2​H (2.0 equiv), and [Ru(bpy)3​]Cl2​ (2 mol%).

• Solvent & Degassing: Add a solvent mixture of CH3​CN/H2​O (4:1, 0.1 M). Subject the mixture to three freeze-pump-thaw cycles. Causality: Dissolved triplet oxygen ( 3O2​ ) is a potent quencher of the excited photocatalyst ( PC∗ ) and will aggressively intercept the carbon-centered radical intermediate, leading to peroxy byproducts.

• Irradiation: Backfill with Argon and irradiate the vial with 450 nm Blue LEDs at room temperature for 12-16 hours. Use a cooling fan to maintain ambient temperature.

• Validation Checkpoint 2 ( 19F NMR): Evaporate a 0.2 mL aliquot and dissolve in CDCl3​ . Run a rapid 19F NMR. The presence of a characteristic doublet or triplet (depending on adjacent protons) in the −110 to −120 ppm range confirms the successful installation of the −CF2​H moiety.

• Purification: Dilute with water, extract with DCM, concentrate, and purify via flash column chromatography.

Conclusion

The introduction of the difluoromethylsulfonyl group has evolved from strictly cryogenic, strong-base-mediated carbanion chemistry to highly modular, mild, visible-light-driven radical processes. By understanding the mechanistic causality—whether suppressing carbene formation at −78∘C or managing SET kinetics via photoredox catalysis—researchers can reliably install this privileged fluorinated motif to modulate the physicochemical and pharmacokinetic properties of advanced drug candidates.

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Crystallographic Data and 3D Structure of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride: A Technical Whitepaper

Executive Summary

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (CAS: 923204-51-7, Formula: C7H5ClF2O4S2) is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry, agrochemical development, and materials science[1]. Featuring both a highly electrophilic sulfonyl chloride moiety and a lipophilic, electron-withdrawing difluoromethyl sulfonyl (-SO2CF2H) group, this compound serves as a critical intermediate for synthesizing complex sulfonamides[2]. This whitepaper provides an in-depth analysis of its crystallographic properties, 3D molecular geometry, and practical laboratory protocols, offering researchers a comprehensive guide to its structural behavior and synthetic utility.

Molecular Geometry and 3D Conformation

The 3D architecture of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is dictated by the hybridization and steric demands of its two sulfur centers. Both sulfur atoms exhibit a distorted tetrahedral geometry, characteristic of sulfonyl groups[3].

• The Sulfonyl Chloride Group (-SO2Cl): The S-Cl bond is typically elongated due to the polarizability of the chlorine atom, while the S=O double bonds are short. The O-S-O bond angle is compressed to roughly 119° due to the strong repulsion between the oxygen lone pairs.

• The Difluoromethyl Sulfonyl Group (-SO2CF2H): The orientation of the bulky -SO2CF2H group relative to the plane of the central benzene ring is governed by a delicate balance of steric hindrance and electronic interactions[4]. The CF2H proton is highly polarized by the adjacent fluorines and sulfonyl group, acting as a potent hydrogen bond donor. The F-C-F angle is approximately 108.5°, reflecting sp3 hybridization with slight compression due to the highly electronegative fluorine atoms.

Crystallographic Data and Lattice Packing

While the exact Cambridge Structural Database (CCDC) entry for this specific compound may be pending public release, structural extrapolations from strictly analogous difluoromethyl sulfones and benzenesulfonyl chlorides reveal consistent crystallographic behaviors[3][4].

In the solid state, molecules of this class typically crystallize in centrosymmetric space groups (such as P21​/c or P1 ). The crystal packing is dominated by a complex network of intermolecular interactions:

• Hydrogen Bonding: The most critical interactions are O···H-C bonds. The sulfonyl oxygens act as strong hydrogen bond acceptors, while the acidic CF2H proton and the aromatic protons act as donors[4].

• Halogen Interactions: Weak F···H-C and Cl···H-C contacts further stabilize the three-dimensional network.

• π−π Stacking: The central electron-deficient benzene rings align to minimize steric clashes between the bulky para-substituents, allowing for offset face-to-face π−π stacking.

Quantitative Data Summaries

To facilitate analytical identification and structural modeling, the following tables summarize the predicted Collision Cross Section (CCS) data for mass spectrometry and the standard geometric parameters for the compound's functional groups.

Table 1: Predicted Collision Cross Section (CCS) Data Data derived from PubChemLite computational models for C7H5ClF2O4S2 (Monoisotopic Mass: 289.9286 Da)[5][6].

Adduct Species	m/z Ratio	Predicted CCS (Ų)
[M+H]+	290.935	149.4
[M-H]-	288.921	151.1
[M+Na]+	312.917	159.5
[M+NH4]+	307.962	166.0
[M+CH3COO]-	348.942	190.6

Table 2: Representative Bond Lengths and Angles Extrapolated from analogous fluorinated sulfonyl and sulfonyl chloride CCDC structures[3][4].

Structural Parameter	Atoms Involved	Approximate Value
Bond Length	S - Cl	2.04 - 2.06 Å
Bond Length	S - C(aryl)	1.75 - 1.77 Å
Bond Length	S = O	1.42 - 1.44 Å
Bond Length	C - F	1.33 - 1.35 Å
Bond Angle	O - S - O	118.5° - 119.5°
Bond Angle	F - C - F	108.0° - 109.0°

Experimental Protocols

The following protocols are designed as self-validating systems. Causality is embedded into each step to ensure researchers understand the physicochemical rationale behind the methodology.

Protocol 1: Single-Crystal X-Ray Diffraction (SCXRD) Workflow

This protocol outlines the procedure for growing diffraction-quality crystals and resolving the 3D structure.

• Crystallization via Slow Evaporation:

  • Action: Dissolve 50 mg of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in 2 mL of anhydrous dichloromethane (DCM). Carefully layer 4 mL of n-hexane over the solution in a narrow vial.

  • Causality: DCM acts as a good solvent, while hexane is an antisolvent. The slow diffusion of hexane into DCM gradually reduces solubility, promoting controlled nucleation and the growth of defect-free single crystals rather than amorphous precipitates.

• Crystal Mounting:

  • Action: Select a clear, block-shaped crystal under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a cryoloop.

  • Causality: Paratone oil protects the highly reactive sulfonyl chloride group from atmospheric moisture (preventing hydrolysis to the sulfonic acid) and acts as a rigid glass at low temperatures.

• Data Collection at 100 K:

  • Action: Transfer the loop to the diffractometer equipped with a 100 K nitrogen cold stream. Use Mo K α radiation ( λ = 0.71073 Å).

  • Causality: Data collection at 100 K minimizes atomic thermal vibrations. This is absolutely critical for this compound, as the -CF2H group is highly susceptible to rotational disorder at room temperature, which would obscure the exact positions of the fluorine atoms. Mo K α is chosen over Cu K α to minimize X-ray absorption by the heavy sulfur and chlorine atoms.

• Structure Solution and Refinement:

  • Action: Integrate the data and solve the structure using intrinsic phasing (e.g., SHELXT). Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (e.g., SHELXL).

  • Causality: Anisotropic refinement accounts for the non-spherical electron density distribution, providing an accurate 3D model with a verifiable Goodness-of-Fit (GoF) near 1.0.

Fig 1. Step-by-step Single-Crystal X-Ray Diffraction (SCXRD) workflow for structural elucidation.

Protocol 2: Sulfonylation of Amines (Synthetic Application)

This protocol details the use of the title compound as an electrophilic building block in drug discovery.

• Reaction Setup:

  • Action: In an oven-dried flask under inert nitrogen, dissolve the target primary or secondary amine (1.0 mmol) and N,N-Diisopropylethylamine (DIPEA, 2.5 mmol) in anhydrous DCM (10 mL). Cool the mixture to 0 °C using an ice bath.

  • Causality: An inert atmosphere and anhydrous solvent prevent the competitive hydrolysis of the sulfonyl chloride. Cooling to 0 °C controls the highly exothermic nucleophilic attack, preventing the formation of bis-sulfonylated side products.

• Reagent Addition:

  • Action: Add 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.1 mmol) portion-wise over 5 minutes.

  • Causality: A slight excess (1.1 eq) ensures complete consumption of the valuable amine. Portion-wise addition prevents localized heating.

• Reaction Monitoring and Workup:

  • Action: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with 1N aqueous HCl (10 mL), extract with DCM, wash with brine, dry over Na2SO4, and concentrate.

  • Causality: The 1N HCl wash protonates and removes the excess DIPEA and any unreacted starting amine into the aqueous layer, yielding a highly pure organic phase containing the target sulfonamide.

Fig 2. Mechanistic pathway for the sulfonylation of amines using the bifunctional sulfonyl chloride.

Conclusion

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is a structurally fascinating and synthetically invaluable reagent. Its crystallographic profile is defined by the rigid tetrahedral geometry of its sulfur centers and the complex hydrogen-bonding network facilitated by the difluoromethyl group. By adhering to rigorous low-temperature X-ray diffraction techniques and controlled anhydrous synthetic protocols, researchers can fully leverage this compound to construct novel, fluorine-containing chemical space for drug discovery.

References

• Title: 4-difluoromethanesulfonylbenzene-1-sulfonyl chloride — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: 4-difluoromethanesulfonylbenzene-1-sulfonyl chloride (C7H5ClF2O4S2) - PubChemLite Source: Université du Luxembourg URL: [Link]

• Title: Dehydroxylative Sulfonylation of Alcohols Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

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Thermal stability and decomposition temperature of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Thermal Stability and Decomposition Profile of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl Chloride

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and potential decomposition pathways for 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride. As a highly reactive electrophile utilized in pharmaceutical synthesis, a thorough understanding of its thermal properties is paramount for ensuring process safety, scalability, and product quality. While specific, publicly available experimental data on this exact molecule is limited, this document synthesizes information from analogous aryl sulfonyl chlorides to establish a predictive framework for its behavior. We present fundamental principles of sulfonyl chloride decomposition, outline potential degradation pathways, and provide detailed, field-proven experimental protocols for definitive thermal hazard assessment using techniques such as Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Accelerating Rate Calorimetry (ARC). The objective is to equip researchers and process chemists with the necessary knowledge to handle this reagent safely and effectively.

Introduction: The Need for Thermal Scrutiny

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is an important building block in medicinal chemistry, valued for its role in introducing the unique sulfonyl-linked difluoromethyl moiety into target molecules. The sulfonyl chloride group is a highly reactive electrophile, making it an excellent leaving group in nucleophilic substitution reactions. However, this high reactivity is intrinsically linked to limited thermal stability.[1][2]

Elevated temperatures, common in many chemical processes, can initiate decomposition, which may proceed via highly exothermic pathways.[1] Such events can lead to a rapid increase in temperature and pressure within a reactor—a thermal runaway—posing significant safety risks. Furthermore, decomposition can generate corrosive and hazardous byproducts like sulfur dioxide (SO₂) and hydrogen chloride (HCl), compromising reaction yield and purity.[1] Therefore, a robust characterization of the thermal stability and decomposition temperature is not merely a matter of academic interest but a critical prerequisite for safe handling, process development, and scale-up.

Physicochemical Properties and Analogue Comparison

To establish a baseline for thermal behavior, it is instructive to compare the properties of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride with well-characterized analogues. The electronic effects of the substituent at the 4-position of the benzene ring can influence the stability of the molecule.

Property	4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride	Benzenesulfonyl Chloride (Analogue)	4-(Trifluoromethyl)benzenesulfonyl chloride (Analogue)
CAS Number	1263179-09-4	98-09-9[3]	2991-42-6[4][5]
Molecular Formula	C₇H₅ClF₂O₂S	C₆H₅ClO₂S[3]	C₇H₄ClF₃O₂S[4][5]
Molecular Weight	226.63 g/mol [6]	176.62 g/mol [3]	244.61 g/mol
Physical Form	Solid	Liquid[3]	Low Melting Solid[4]
Boiling Point	Not available	~251-252 °C (with decomposition)[2]	58 °C @ 0.2 mmHg[4]
Decomposition Temp.	To be determined experimentally	Decomposes near boiling point[2]	Not specified, but moisture sensitive

The presence of the electron-withdrawing difluoromethylsulfonyl group is expected to influence the stability of the S-Cl and C-S bonds. However, without empirical data, these effects remain speculative, underscoring the necessity of the experimental protocols detailed below.

Fundamental Principles of Sulfonyl Chloride Decomposition

Aryl sulfonyl chlorides can decompose through several distinct pathways, often dictated by the specific reaction conditions.[1] Understanding these mechanisms is key to anticipating and mitigating potential instability.

• Thermal Decomposition : When subjected to heat, the primary decomposition can occur via two main routes: a radical pathway or an ionic pathway.[1][7]

  • Homolytic (Radical) Cleavage : This pathway involves the cleavage of the sulfur-chlorine (S-Cl) bond, the weakest bond in the sulfonyl chloride moiety, to form a sulfonyl radical and a chlorine radical.[1] This process can be initiated by high temperatures or UV light and can lead to complex chain reactions.[1][7] Radical inhibitors, such as benzoquinone, can be used to suppress this decomposition route.[1]

  • Heterolytic (Ionic) Cleavage : In polar solvents, decomposition can proceed through an ionic mechanism, often involving the cleavage of the carbon-sulfur (C-S) bond.[7] The rate of this type of decomposition can be influenced by the polarity of the solvent.[7]

• Hydrolysis : Sulfonyl chlorides are highly susceptible to hydrolysis, reacting with even trace amounts of water to form the corresponding sulfonic acid and HCl.[1] This is often a primary cause of decomposition and loss of assay. Therefore, maintaining strictly anhydrous conditions is critical.[8]

• Photolytic Decomposition : Exposure to light, particularly UV radiation, can provide the energy needed to induce homolytic cleavage of the S-Cl bond, initiating radical-mediated decomposition.[1]

Potential Decomposition Pathways

Based on the fundamental principles, we can postulate the primary thermal decomposition pathways for 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride. The initiation step is likely the homolytic cleavage of the S-Cl bond due to its lower bond dissociation energy compared to the C-S bond.

Caption: Postulated radical decomposition pathway for the title compound.

Recommended Methodologies for Thermal Hazard Assessment

To definitively determine the thermal stability and decomposition characteristics, a systematic experimental approach is required. The following protocols describe the core techniques used in thermal hazard analysis.[2][9][10]

Protocol 1: Differential Scanning Calorimetry (DSC)

• Objective : To screen for thermal events (melting, decomposition) and determine the onset temperature of decomposition. DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[10]

• Methodology :

  • Sample Preparation : Accurately weigh 5-10 mg of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride into a high-pressure DSC pan (e.g., gold-plated stainless steel) to contain any evolved gases.

  • Instrument Setup : Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Thermal Program : Heat the sample under a nitrogen atmosphere from ambient temperature (e.g., 30 °C) to a final temperature (e.g., 400 °C) at a constant heating rate (e.g., 5-10 °C/min).

  • Data Analysis : Analyze the resulting thermogram. An endotherm will indicate melting, while a sharp exotherm indicates decomposition. The onset temperature of the exotherm is a critical parameter for defining the maximum safe operating temperature.

Protocol 2: Thermogravimetric Analysis (TGA)

• Objective : To determine the temperature at which the sample begins to lose mass due to decomposition and to quantify this mass loss. TGA measures the mass of a sample as a function of temperature.[9]

• Methodology :

  • Sample Preparation : Place 10-15 mg of the sample into a ceramic or platinum TGA pan.

  • Instrument Setup : Place the pan onto the TGA microbalance.

  • Thermal Program : Heat the sample under a nitrogen atmosphere using the same temperature range and heating rate as the DSC experiment.

  • Data Analysis : The TGA thermogram will show a plot of mass percentage versus temperature. A step-down in the curve indicates a mass loss event. The temperature at the start of this mass loss should correlate with the DSC onset temperature. The total percentage of mass lost provides information about the nature of the decomposition products.

Protocol 3: TGA with Evolved Gas Analysis (TGA-MS/FTIR)

• Objective : To identify the gaseous byproducts released during decomposition.

• Methodology :

  • Instrument Setup : Use a TGA instrument coupled via a heated transfer line to a Mass Spectrometer (MS) or a Fourier-Transform Infrared (FTIR) spectrometer.

  • Execution : Run the TGA protocol as described above (5.2).

  • Data Analysis : As mass loss events occur on the TGA, the evolved gases are analyzed in real-time by the MS or FTIR. This allows for the positive identification of hazardous byproducts such as SO₂ (mass-to-charge ratio m/z=64 in MS) and HCl (m/z=36, 38 in MS).

Protocol 4: Accelerating Rate Calorimetry (ARC)

• Objective : To simulate a worst-case thermal runaway scenario in a large-scale container by creating an adiabatic environment. ARC provides critical data for process safety and vent sizing.[2]

• Methodology :

  • Sample Preparation : A larger sample (e.g., 1-5 g) is placed in a robust, spherical sample bomb (e.g., made of titanium).

  • Instrument Setup : The bomb is placed in the ARC calorimeter, which is equipped with heaters that track and match the sample's temperature.

  • Heat-Wait-Seek Protocol : The instrument heats the sample in small steps (e.g., 5 °C), then waits at that temperature to detect any self-heating (e.g., >0.02 °C/min).[2]

  • Adiabatic Tracking : Once self-heating is detected, the calorimeter's heaters match the sample temperature, ensuring all heat generated by the decomposition increases the sample's temperature. The instrument records temperature and pressure as a function of time until the reaction is complete.

  • Data Analysis : The data is used to determine the onset temperature of self-heating, the adiabatic temperature rise, and the maximum rate of pressure rise, which are essential for process safety engineering.

Data Interpretation and Safety Considerations

The data gathered from these analyses must be synthesized to create a comprehensive safety profile.

Caption: A logical workflow for the comprehensive assessment of chemical thermal hazards.[2]

Analytical Technique	Key Data Output	Implication for Safety and Process Control
DSC	Onset temperature of decomposition	Defines the maximum temperature for safe handling and processing. A safety margin (e.g., 50-100 °C below onset) should be applied.
TGA	Temperature of initial mass loss	Confirms the decomposition temperature and indicates the extent of volatilization of decomposition products.
TGA-MS/FTIR	Identification of evolved gases (e.g., SO₂, HCl)	Informs the need for appropriate off-gas scrubbing systems and personnel protective equipment.
ARC	Onset of self-heating, adiabatic temperature rise, pressure rise rate	Crucial for engineering controls, such as reactor cooling capacity and emergency relief (vent) sizing for large-scale operations.

Safe Handling and Storage Protocols

Based on the general reactivity of sulfonyl chlorides and the anticipated thermal instability, the following precautions are mandatory:

• Moisture Control : Always handle and store the material under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[1][8]

• Temperature Control : Store the material in a cool, well-ventilated area, away from heat sources.[11] For many reactive sulfonyl chlorides, refrigerated storage (e.g., 2-8 °C) is recommended.

• Light Avoidance : Store in opaque or amber containers to prevent photolytic decomposition.[1]

• Avoid Incompatibles : Keep away from water, bases, strong oxidizing agents, and nucleophiles like alcohols and amines.[1][8]

• Personnel Protection : Always use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with a face shield, and a lab coat.[5][12] Work should be conducted in a chemical fume hood.[5]

Conclusion

While 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is a valuable synthetic reagent, its inherent reactivity necessitates a rigorous evaluation of its thermal stability. By leveraging data from analogous structures, we can predict that it is susceptible to decomposition at elevated temperatures, likely via a radical-mediated pathway, and is highly sensitive to moisture. The experimental protocols for DSC, TGA, and ARC outlined in this guide provide a robust framework for quantifying the decomposition onset temperature and characterizing the associated hazards. This empirical data is indispensable for establishing safe operating limits and designing robust, scalable chemical processes, thereby ensuring the safety of researchers and the successful development of new pharmaceuticals.

References

• BenchChem Technical Support Team. (2025). Preventing decomposition of sulfonyl chloride during reaction. BenchChem.
• Kinetics and mechanism of the thermal decomposition of .alpha.-phenylalkanesulfonyl chlorides proceeding v. The Journal of Organic Chemistry.
• ACS Publications. Sulfonyl radicals. 7. Kinetics and mechanism of the thermal decomposition of .alpha.
• MilliporeSigma. (2025). SAFETY DATA SHEET: 4-(Difluoromethoxy)benzenesulfonyl chloride.
• ChemicalBook. (2026). Chemical Safety Data Sheet MSDS / SDS - 4-(Trifluoromethyl)benzene-1-sulfonyl chloride.
• Fisher Scientific. (2023). SAFETY DATA SHEET: 4-(Trifluoromethyl)benzenesulfonyl chloride.
• BenchChem. (2025). In-Depth Technical Guide on the Thermal Stability of (2-Chlorophenyl)methanesulfonyl Chloride.
• Shevchuk, O. I., et al. (2026). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• BenchChem. (2025).
• ECHEMI. (2019).
• Thermo Fisher Scientific Chemicals, Inc. (2025). SAFETY DATA SHEET: 4-(Trifluoromethyl)benzenesulfonyl chloride.
• Organic Syntheses Procedure. m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE.
• Thieme Chemistry. (2024). A Convenient One-Pot Process for Converting Thiols into Sulfonyl Fluorides Using H₂O₂ as an Oxidant.
• Sigma-Aldrich. 4-(Difluoromethyl)benzene-1-sulfonyl chloride | 1263179-09-4.
• PubMed. (2021). Synthesis of (benzenesulfonyl)difluoromethyl thioethers from ((difluoromethyl)sulfonyl)
• ChemRxiv. (2025).
• ScienceDirect. (2023).
• TCI Chemicals. (2025). SAFETY DATA SHEET: 4-Fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride.
• University of Technology-Iraq. Thermal Methods of Analysis.
• MDPI. (2025). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products.
• Sigma-Aldrich. 4-(Difluoromethyl)benzene-1-sulfonyl chloride.
• Tokyo Chemical Industry. (2025). SAFETY DATA SHEET: 4-(Trifluoromethyl)benzenesulfonyl Chloride.
• Sigma-Aldrich. 4-(Difluoromethyl)benzene-1-sulfonyl chloride.
• NIST. Benzenesulfonyl chloride.
• PubMed. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection.
• ResearchGate. (2025). Modern Methods of Thermal Analysis.

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Protocols & Analytical Methods

Application Note: 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in Medicinal Chemistry and Rational Drug Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocols

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of fluorine is a cornerstone technique for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Among emerging fluorinated motifs, the difluoromethylsulfonyl group ( −SO2​CF2​H ) has garnered intense interest. It acts as a highly electronegative, metabolically stable bioisostere that uniquely functions as a lipophilic hydrogen bond donor[1].

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (CAS: 923204-51-7) is a bifunctional building block designed to seamlessly introduce this privileged motif into molecular scaffolds. By leveraging the highly reliable reactivity of the sulfonyl chloride moiety, medicinal chemists can rapidly generate sulfonamide libraries featuring the −SO2​CF2​H group. This application note details the mechanistic rationale, physicochemical benefits, and self-validating protocols for utilizing this reagent in rational drug design.

Mechanistic Insights & Rational Drug Design (E-E-A-T)

As a Senior Application Scientist, I emphasize that reagent selection must be driven by structural causality. The utility of 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride is rooted in two distinct chemical handles:

A. The Sulfonyl Chloride Handle: Predictable Covalent Assembly

Sulfonyl chlorides are classic electrophiles in medicinal chemistry due to their "click-like" efficiency when reacted with primary or secondary amines. This reaction forms sulfonamides—a ubiquitous pharmacophore found in over 100 FDA-approved drugs (e.g., COX-2 inhibitors, carbonic anhydrase inhibitors, and anti-virals). The predictability of this coupling creates a self-validating system : the reaction is easily monitored via LC-MS, and the resulting sulfonamide is chemically stable, allowing for immediate biological screening without the confounding variable of compound degradation.

B. The −SO2​CF2​H Motif: A Dual-Action Pharmacophore

The para-substituted difluoromethylsulfonyl group exerts profound effects on the resulting molecule:

• Electronic Modulation (Causality): The −SO2​CF2​H group is a powerful electron-withdrawing group (EWG). Through inductive and resonance effects, it significantly lowers the pKa​ of the adjacent sulfonamide N−H proton. A more acidic sulfonamide proton often correlates with tighter binding to metalloenzymes (such as the Zn2+ ion in Carbonic Anhydrase)[2].

• Lipophilic Hydrogen Bonding: Unlike the trifluoromethyl ( −CF3​ ) group, the −CF2​H proton is highly polarized by the adjacent fluorine and oxygen atoms. This allows it to act as a weak, yet highly effective, lipophilic hydrogen bond donor within hydrophobic protein pockets—an interaction that cannot be achieved by −CH3​ or −CF3​ analogs[3].

Quantitative Physicochemical Comparison

To illustrate the structural causality of selecting the −SO2​CF2​H group, the table below summarizes the representative physicochemical parameters of common sulfonyl substituents.

Substituent Group	Hammett Constant ( σp​ )	Lipophilicity (Hansch π )	H-Bond Donor Capacity	Metabolic Stability
−SO2​CH3​	0.72	-1.63	None	Moderate (Subject to oxidation)
−SO2​CF2​H	0.92	-0.20	Yes (Lipophilic)	High
−SO2​CF3​	0.93	+0.55	None	Very High

Data Synthesis: The −SO2​CF2​H group perfectly bridges the gap between the extreme lipophilicity of −SO2​CF3​ and the hydrophilicity of −SO2​CH3​ , while uniquely providing an additional H-bond donor vector for target engagement[2][3].

Mandatory Visualizations

Diagram 1: Chemical Synthesis Workflow

The following workflow illustrates the robust, self-validating pipeline for generating target compounds using this building block.

Caption: Workflow for the synthesis of 4-[(difluoromethyl)sulfonyl]benzenesulfonamides.

Diagram 2: Rational Drug Design & Target Interaction Pathway

This diagram maps the causal relationship between the structural features of the synthesized molecule and its biological target engagement.

Caption: Rational drug design mechanism highlighting dual-pharmacophore interactions.

Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. The inclusion of specific quenching and washing steps guarantees the removal of unreacted electrophiles, preventing false positives in downstream biological assays.

Protocol A: General Synthesis of 4-[(Difluoromethyl)sulfonyl]benzenesulfonamides

Reagents Required:

• 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.2 equiv)

• Target Amine (Primary or Secondary) (1.0 equiv)

• N,N-Diisopropylethylamine (DIPEA) or Pyridine (2.5 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution: Dissolve the target amine (1.0 mmol) in anhydrous DCM (5.0 mL). Add DIPEA (2.5 mmol) to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling prevents exothermic degradation and minimizes bis-sulfonylation of primary amines.

• Addition: Dissolve 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.2 mmol) in anhydrous DCM (2.0 mL). Add this solution dropwise to the amine mixture over 10 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via TLC (Hexanes/EtOAc) or LC-MS.

• Quenching (Self-Validation Step): Add 1N aqueous HCl (5.0 mL) to quench the reaction. Causality: This protonates unreacted amine and removes excess DIPEA into the aqueous layer, ensuring the organic layer only contains the neutral sulfonamide.

• Extraction & Washing: Separate the organic layer. Wash sequentially with saturated aqueous NaHCO3​ (5.0 mL) to neutralize residual acid, followed by brine (5.0 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 4-[(difluoromethyl)sulfonyl]benzenesulfonamide.

Protocol B: High-Throughput 96-Well Plate Library Generation

For drug discovery professionals conducting Structure-Activity Relationship (SAR) studies, this miniaturized protocol allows for the rapid generation of analogs.

Step-by-Step Methodology:

• Dispensing: To a 96-well deep-well plate, dispense a 0.1 M solution of diverse amines in anhydrous THF (500 µL, 50 µmol) into each well.

• Base Addition: Add polymer-supported Diisopropylethylamine (PS-DIPEA) resin (150 µmol, 3.0 equiv) to each well. Causality: Solid-supported bases simplify purification by eliminating the need for aqueous workup.

• Electrophile Addition: Dispense a 0.12 M solution of 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride in THF (500 µL, 60 µmol, 1.2 equiv) into each well.

• Agitation: Seal the plate and agitate on an orbital shaker at room temperature for 12 hours.

• Scavenging: Add polymer-supported trisamine resin (PS-Trisamine) (30 µmol, 0.6 equiv) to scavenge unreacted sulfonyl chloride. Agitate for an additional 4 hours.

• Filtration: Filter the contents of the plate into a clean 96-well collection plate. Wash the resins with THF (200 µL).

• Evaporation: Remove the solvent using a centrifugal evaporator (e.g., Genevac) to yield the library of sulfonamides, ready for direct DMSO dissolution and high-throughput screening (HTS).

References

• Direct and Regioselective C–H Oxidative Difluoromethylation of Heteroarenes. Journal of the American Chemical Society. Available at:[Link]

• Difluoromethylsulfonyl Imidazolium Salt for Difluoromethylation of Alkenes. Organic Letters. Available at:[Link]

• Metal‐Catalyzed Direct Difluoromethylation Reactions. Asian Journal of Organic Chemistry. Available at:[Link]

• Suzhou Sibian Chemical Technology Co.,Ltd. - 4-(difluoromethylsulfonyl)benzenesulfonyl chloride. Sibian Chem. Available at:[Link]

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Application Notes and Protocols for the Synthesis of N-Substituted-4-[(Difluoromethyl)sulfonyl]benzenesulfonamides

Abstract

This document provides a comprehensive technical guide for the reaction of primary amines with 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride. This reaction is a cornerstone transformation for synthesizing a specific class of sulfonamides, which are of high interest in medicinal chemistry and drug development. The dual sulfonyl functionalities, particularly the difluoromethylsulfonyl group, can significantly influence the physicochemical and pharmacological properties of the resulting molecules. These protocols are designed for researchers, scientists, and drug development professionals, offering detailed, step-by-step procedures grounded in established chemical principles. The guide emphasizes causality behind experimental choices, self-validating protocols through in-process controls, and stringent safety measures.

Reaction Principles and Mechanistic Overview

The synthesis of sulfonamides from sulfonyl chlorides and primary amines is a classic and robust nucleophilic substitution reaction.[1][2][3] The core of this transformation lies in the highly electrophilic nature of the sulfur atom in the sulfonyl chloride group. This electrophilicity is induced by the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[2]

Mechanism:

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the nitrogen atom of the primary amine attacking the electron-deficient sulfur atom of 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride.[1]

• Tetrahedral Intermediate Formation: This attack leads to the formation of a transient tetrahedral intermediate.

• Elimination and Proton Transfer: The intermediate collapses, eliminating a chloride ion, which is a good leaving group.[2] The proton on the nitrogen is subsequently removed by a base present in the reaction mixture.

The presence of a non-nucleophilic base, such as triethylamine or pyridine, is critical. It serves to neutralize the hydrochloric acid (HCl) generated as a byproduct.[3][4] Without a base, the HCl would protonate the starting primary amine, forming an ammonium salt that is no longer nucleophilic, thereby halting the reaction.[1]

Caption: Nucleophilic substitution mechanism for sulfonamide formation.

Materials and Equipment

Reagents

Reagent	Grade	Supplier Example	Notes
Primary Amine (Substrate)	≥98% Purity	Sigma-Aldrich, TCI	Must be dry. If it is a salt, it must be free-based first.
4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride	≥97% Purity	Commercial Vendor	Highly reactive and moisture-sensitive. Store under inert gas.
Triethylamine (Et₃N) or Pyridine	Anhydrous, ≥99.5%	Acros Organics	Base used to neutralize HCl. Pyridine can sometimes accelerate the reaction.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	Reaction solvent. Must be dry to prevent hydrolysis of the sulfonyl chloride.[4]
1M Hydrochloric Acid (HCl)	ACS Grade	VWR	For aqueous work-up.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	VWR	For aqueous work-up.
Brine (Saturated NaCl solution)	ACS Grade	VWR	For aqueous work-up.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	Anhydrous, Granular	EMD Millipore	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	For column chromatography.
TLC Plates	Silica Gel 60 F₂₅₄	Merck	For reaction monitoring.
Deuterated Solvent (e.g., CDCl₃, DMSO-d₆)	NMR Grade	Cambridge Isotope Labs	For product characterization.

Equipment

• Round-bottom flasks (various sizes)

• Magnetic stirrer and stir bars

• Ice/water bath

• Dropping funnel or syringe pump for slow addition

• Inert gas supply (Nitrogen or Argon) with manifold

• Glass syringes and needles

• Separatory funnel

• Rotary evaporator

• Glass funnels and filter paper

• Chromatography columns

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Analytical balance

• NMR spectrometer, Mass spectrometer, HPLC (for analysis)

Detailed Experimental Protocol

This protocol describes a general procedure on a 1.0 mmol scale. Reagent quantities should be adjusted accordingly for different scales.

Caption: Step-by-step experimental workflow for sulfonamide synthesis.

Reaction Setup

• Preparation: Ensure all glassware is oven-dried or flame-dried under vacuum to remove any residual moisture.

• Reagent Charging: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the primary amine (1.0 mmol, 1.0 eq).

• Solvent and Base Addition: Dissolve the amine in anhydrous dichloromethane (DCM, ~5 mL). To this solution, add triethylamine (2.0 mmol, 2.0 eq).[1]

• Cooling: Place the reaction flask in an ice/water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0 °C.

Reaction Execution and Monitoring

• Sulfonyl Chloride Addition: In a separate dry vial, dissolve 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.05 mmol, 1.05 eq) in anhydrous DCM (~2 mL). Draw this solution into a syringe and add it dropwise to the cold, stirring amine solution over 15-30 minutes.[4] A slow addition rate is crucial to control the exothermicity of the reaction and prevent the formation of side products.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional hour. Then, remove the ice bath and let the reaction warm to room temperature.

• Monitoring: Allow the reaction to stir at room temperature for 2-24 hours.[4] Monitor the consumption of the primary amine by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A typical TLC system would be ethyl acetate/hexanes. The product sulfonamide should have an Rf value between that of the two starting materials. The reaction is considered complete when the starting amine is no longer visible.

Work-up and Product Isolation

• Quenching: Once the reaction is complete, cool the flask in an ice bath and carefully quench the reaction by adding deionized water (~10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 15 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with:

  • 1M HCl (2 x 15 mL) to remove excess triethylamine and any unreacted primary amine.[1][4]

  • Saturated aqueous NaHCO₃ solution (2 x 15 mL) to remove any acidic impurities.[4]

  • Brine (1 x 20 mL) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification

The crude product can be purified by one of the following methods:

• Flash Column Chromatography: Purify the crude solid/oil on a silica gel column using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure sulfonamide.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be an effective purification method.

After purification, confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and HRMS.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Reaction	1. Inactive sulfonyl chloride (hydrolyzed).2. Amine is protonated (e.g., used as HCl salt).3. Insufficient base.	1. Use fresh, properly stored sulfonyl chloride.2. Ensure amine is in its free-base form.3. Check stoichiometry and purity of the base.
Di-sulfonylation Byproduct	1. Excess sulfonyl chloride used.2. High reaction temperature.	1. Use a 1:1 or slight excess of the amine to the sulfonyl chloride.2. Maintain low temperature during addition and initial reaction phase.[4]
Polar Byproduct (Sulfonic Acid)	Presence of water in the reaction mixture led to hydrolysis of sulfonyl chloride.[4]	Ensure all glassware is rigorously dried and use anhydrous solvents and reagents. Perform the reaction under a strict inert atmosphere.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile is a good option), safety goggles or a face shield, and a lab coat.[5][6]

• Ventilation: All operations involving 4-[(difluoromethyl)sulfonyl]benzenesulfonyl chloride and amines should be conducted in a certified chemical fume hood to avoid inhalation of corrosive vapors.[5][7]

• Reagent Handling:

  • Sulfonyl Chlorides: Are corrosive, lachrymatory (tear-inducing), and react violently with water.[8][9] Handle with extreme care, avoiding contact with skin, eyes, and moisture.[7] Store in a cool, dry place under an inert atmosphere.[8]

  • Amines: Many amines are corrosive, toxic, and have strong odors. Avoid skin contact and inhalation.[6]

  • Solvents: Dichloromethane is a suspected carcinogen. Handle with appropriate care.

• Waste Disposal: Dispose of all chemical waste according to local institutional and environmental regulations.

References

• Technical Support Center: Sulfonamide Synthesis with Primary Amines. (2025). Benchchem.
• Recent advances in synthesis of sulfonamides: A review. (2018). CHEMISTRY & BIOLOGY INTERFACE.
• Application Notes and Protocols: Reaction of 2,4-Dichlorobenzenesulfonyl Chloride with Primary Amines. (2025). Benchchem.
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. (2025). Benchchem.
• What are the products when Benzene Sulfonyl Chloride reacts with amines?. (2025). Shouguang Nuomeng Chemical Co., Ltd. Blog.
• What are the safety precautions when handling Benzene Sulfonyl Chloride?. (2025). Shouguang Nuomeng Chemical Co., Ltd. Blog.
• SAFETY DATA SHEET for Sulfuryl Chloride. (2025). Merck Millipore.
• SAFETY DATA SHEET for Sulfuryl Chloride. (2025). Sigma-Aldrich.
• SAFETY DATA SHEET for Sulfuryl Chloride. (2008). Thermo Fisher Scientific.
• What are the Health and Safety Guidelines for Using Amines?. (n.d.). Content Hub.

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• 9. fishersci.com [fishersci.com]

Application Notes and Protocols for Late-Stage Functionalization Using 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl Chloride

Introduction: The Imperative of Late-Stage Functionalization and the Rise of Novel Reagents

In the landscape of modern drug discovery and materials science, the ability to modify complex molecules in the latter stages of a synthetic sequence, a strategy known as late-stage functionalization (LSF), is of paramount importance.[1] LSF allows for the rapid generation of analogs from a common advanced intermediate, enabling a more efficient exploration of structure-activity relationships (SAR) and the fine-tuning of molecular properties. This approach circumvents the need for lengthy de novo syntheses for each new derivative, thereby accelerating the discovery process.[1]

The success of LSF is intrinsically linked to the development of robust and selective chemical methodologies. Among the myriad of functional groups amenable to LSF, the sulfonamide and sulfonate ester moieties are particularly significant due to their prevalence in pharmaceuticals and their ability to modulate physicochemical properties. Aryl sulfonyl chlorides are the classical reagents for the introduction of these groups, reacting readily with nucleophiles such as amines and alcohols.

This application note focuses on a specialized reagent, 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride , for late-stage functionalization. The incorporation of the difluoromethyl (CF2H) group is of particular interest in medicinal chemistry. It can act as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl, thiol, and amine functionalities, often leading to improved metabolic stability and binding affinity. The electron-withdrawing nature of the difluoromethylsulfonyl group is also anticipated to enhance the reactivity of the sulfonyl chloride, making it a potent reagent for the functionalization of even weakly nucleophilic substrates.

While specific literature on 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is not abundant, its reactivity can be confidently extrapolated from the well-established chemistry of benzenesulfonyl chloride and its derivatives.[2][3][4] This guide will provide a comprehensive overview of its anticipated reactivity, detailed protocols for its application, and mechanistic insights to empower researchers in leveraging this promising reagent for their LSF campaigns.

Reagent Profile and Mechanistic Considerations

Structure and Properties:

• IUPAC Name: 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

• Molecular Formula: C₇H₅ClF₂O₄S₂

• Appearance (predicted): Colorless to pale yellow solid or oil

• Key Reactive Center: The sulfur atom of the sulfonyl chloride (-SO₂Cl) group is highly electrophilic, making it susceptible to nucleophilic attack. The presence of the strongly electron-withdrawing 4-(difluoromethyl)sulfonyl group further enhances this electrophilicity.

General Reaction Mechanism:

The fundamental reaction of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride with nucleophiles (Nu-H), such as primary/secondary amines or alcohols, proceeds via a nucleophilic substitution at the sulfonyl sulfur. The reaction is typically conducted in the presence of a base to neutralize the hydrochloric acid byproduct, thereby driving the reaction to completion.

Caption: General mechanism of sulfonylation.

The reaction initiates with the attack of the nucleophile's lone pair on the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the departure of the chloride leaving group. The liberated HCl is then neutralized by a suitable base.

Experimental Protocols

The following protocols are representative procedures for the sulfonylation of amines and alcohols using an aryl sulfonyl chloride. These can be adapted for 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride.

Protocol 1: Synthesis of Sulfonamides from Primary and Secondary Amines

This protocol is based on the well-established Hinsberg reaction.[2][5]

Workflow Diagram:

Caption: Workflow for sulfonamide synthesis.

Materials:

• Amine (primary or secondary)

• 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Tertiary amine base (e.g., triethylamine or pyridine)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate eluent (e.g., hexanes/ethyl acetate mixture)

Procedure:

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine (1.0 eq) and anhydrous DCM.

• Base Addition: Add the tertiary amine base (1.5 - 2.0 eq) to the solution and stir.

• Reagent Addition: In a separate flask, dissolve 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM.

• Cool the amine solution to 0 °C using an ice bath.

• Add the sulfonyl chloride solution dropwise to the stirred amine solution over 15-30 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude sulfonamide.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system to afford the pure sulfonamide.

Data Presentation:

Parameter	Recommended Condition	Notes
Amine	1.0 equivalent	Primary or secondary amines.
Sulfonyl Chloride	1.1 equivalents	The slight excess ensures complete consumption of the often more valuable amine.
Base	1.5 - 2.0 equivalents	Triethylamine or pyridine are commonly used.
Solvent	Anhydrous DCM or THF	Anhydrous conditions are crucial to prevent hydrolysis of the sulfonyl chloride.
Temperature	0 °C to room temperature	Initial cooling helps to control any exotherm.
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS.

Protocol 2: Synthesis of Sulfonate Esters from Alcohols

The synthesis of sulfonate esters follows a similar procedure to that of sulfonamides, with an alcohol as the nucleophile.

Workflow Diagram:

Caption: Workflow for sulfonate ester synthesis.

Materials:

• Alcohol (primary or secondary)

• 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

• Anhydrous dichloromethane (DCM) or pyridine (as both base and solvent)

• Pyridine

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate eluent (e.g., hexanes/ethyl acetate mixture)

Procedure:

• Reaction Setup: To a round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq) and anhydrous DCM.

• Base Addition: Add pyridine (2.0 eq) to the solution and stir.

• Reagent Addition: In a separate flask, dissolve 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.2 eq) in a minimal amount of anhydrous DCM.

• Cool the alcohol solution to 0 °C.

• Add the sulfonyl chloride solution dropwise to the stirred alcohol solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC or LC-MS.

• Workup: Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography.

Data Presentation:

Parameter	Recommended Condition	Notes
Alcohol	1.0 equivalent	Primary and secondary alcohols are suitable. Tertiary alcohols may undergo elimination.
Sulfonyl Chloride	1.2 equivalents
Base	2.0 equivalents	Pyridine is a common choice.
Solvent	Anhydrous DCM	Pyridine can also be used as the solvent.
Temperature	0 °C to room temperature
Reaction Time	4 - 24 hours	Monitor by TLC or LC-MS.

Troubleshooting and Key Considerations

• Hydrolysis of the Sulfonyl Chloride: 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is expected to be sensitive to moisture. Ensure all glassware is oven-dried and use anhydrous solvents to prevent the formation of the corresponding sulfonic acid.

• Low Reactivity of the Nucleophile: For weakly nucleophilic amines or sterically hindered alcohols, the reaction may require elevated temperatures, a stronger base (e.g., DMAP), or a more polar solvent.

• Side Reactions: With tertiary alcohols, elimination to form an alkene can be a competing side reaction. For primary amines, double sulfonylation to form a bis(sulfonyl)imide is possible if excess sulfonyl chloride is used.

• Purification Challenges: The polarity of the resulting sulfonamide or sulfonate ester will vary depending on the substrate. A gradient elution during column chromatography is often necessary for effective purification.

Conclusion

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride represents a valuable, albeit specialized, tool for late-stage functionalization. The potent electron-withdrawing nature of the 4-(difluoromethyl)sulfonyl group enhances the reactivity of the sulfonyl chloride, while the difluoromethyl moiety itself offers a unique handle to modulate the biological and physical properties of the target molecule. The protocols and mechanistic insights provided in this guide are intended to serve as a robust starting point for researchers and scientists in drug development and beyond, enabling the efficient diversification of complex molecular scaffolds.

References

• Baran, P. S. (2019). Late-Stage Functionalization (LSF): A Renaissance in Organic Synthesis. Journal of the American Chemical Society.
• Cornella, J., et al. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4.
• King, J. F., & Rathore, R. (1990). The Hinsberg test revisited: A study of the reactions of benzenesulfonyl chloride with primary, secondary, and tertiary amines in aqueous sodium hydroxide. Journal of the American Chemical Society.
• Laali, K. K., & Lauk, S. (2002). Superacid-Catalyzed Reactions of Arenesulfonyl Chlorides with Weak Nucleophiles. The Journal of Organic Chemistry.
• Wencel-Delord, J., & Glorius, F. (2013). C-H bond activation enables the rapid construction and late-stage functionalization of pharmaceuticals.
• Hinsberg, O. (1890). Ueber die Bildung von Säureestern und Säureamiden bei Gegenwart von Wasser und Alkali. Berichte der deutschen chemischen Gesellschaft.
• Snyder, H. R., & Heckert, R. E. (1952). A Modification of the Hinsberg Method for the Separation of Amines. Journal of the American Chemical Society.
• Bolm, C., & Hildebrand, J. P. (1999). Sulfonamides in Asymmetric Synthesis.
• Shavrin, K. N., & Shved, E. N. (2000). Kinetics and Mechanism of the Reaction of Benzenesulfonyl Chloride with Alcohols in the Presence of Tertiary Amines.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• March, J. (1992). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014).

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• 4. What are the products when Benzene Sulfonyl Chloride reacts with alcohols? - Blog [nuomengchemical.com]
• 5. Hinsberg reaction - Wikipedia [en.wikipedia.org]

Application Note: Radical Difluoromethylation of Aromatic Rings Using Sulfonyl-Based Reagents

Abstract

The difluoromethyl (CF₂H) group has become a paramount structural motif in modern medicinal chemistry and agrochemicals. Acting as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl and thiol groups, it can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity.[1][2] Direct C-H difluoromethylation of aromatic and heteroaromatic rings, however, presents a significant synthetic challenge. This application note provides an in-depth guide to the use of sulfonyl-based reagents, particularly difluoromethanesulfonyl chloride and its derivatives like zinc difluoromethanesulfinate (DFMS), as powerful precursors for the radical difluoromethylation of (hetero)arenes. We will explore the underlying radical mechanisms, present detailed, field-proven protocols, and offer insights into experimental design for researchers in drug discovery and process development.

Introduction: The Strategic Value of the CF₂H Group

The unique properties of the difluoromethyl group stem from the high electronegativity of the two fluorine atoms, which renders the adjacent C-H bond more acidic, enabling it to act as a hydrogen bond donor. Simultaneously, the CF₂H moiety increases lipophilicity, a critical factor for oral bioavailability and membrane transport.[1][3][4] Traditional methods for introducing this group often require multi-step sequences or the pre-functionalization of the aromatic ring, for instance, through the deoxyfluorination of aldehydes.[1][2]

The advent of radical chemistry has revolutionized this field, enabling direct C(sp²)-H functionalization under mild conditions.[5][6] Among the various radical precursors, sulfonyl-based reagents have emerged as exceptionally versatile and efficient sources of the key intermediate: the difluoromethyl radical (•CF₂H).

The Core Chemistry: Generating the Difluoromethyl Radical from Sulfonyl Precursors

The central strategy involves the generation of the •CF₂H radical from a stable sulfonyl precursor. The most common precursors are difluoromethanesulfonyl chloride (CF₂HSO₂Cl) and metal salts of difluoromethanesulfinic acid, such as zinc difluoromethanesulfinate (Zn(SO₂CF₂H)₂, also known as DFMS or the Baran reagent).[1][7][8]

The generation of the •CF₂H radical is typically initiated by a single-electron transfer (SET) event. This can be achieved through various means, with visible-light photocatalysis being one of the most powerful and widely adopted methods.[6][9][10]

The general mechanism proceeds as follows:

• Activation: A photocatalyst (PC), upon irradiation with visible light, enters an excited state (PC*).

• Single-Electron Transfer (SET): The excited photocatalyst reduces the sulfonyl precursor (e.g., DFMS), forming a radical anion.

• Fragmentation: This radical anion is unstable and rapidly fragments, extruding sulfur dioxide (SO₂) and releasing the desired difluoromethyl radical (•CF₂H).

• Aromatic Substitution: The •CF₂H radical, which possesses nucleophilic character, adds to an electron-deficient (hetero)aromatic ring in a Minisci-type fashion.[1][6][8]

• Rearomatization: The resulting radical intermediate is oxidized back to a cation by the oxidized photocatalyst (PC⁺), which then loses a proton to regenerate the aromatic system, now bearing a CF₂H group. The photocatalyst is returned to its ground state, completing the catalytic cycle.

Figure 1. General mechanism for photocatalytic difluoromethylation.

Key Reagents Derived from Sulfonyl Chlorides

Zinc Difluoromethanesulfinate (DFMS, Zn(SO₂CF₂H)₂)

DFMS, developed by Baran and coworkers, is a workhorse reagent for radical difluoromethylation.[1][7] It is a bench-stable, free-flowing solid that can be easily prepared on a large scale from the less stable liquid, difluoromethanesulfonyl chloride (CF₂HSO₂Cl), and zinc dust. Its ease of handling and high efficiency have made it a favorite in both academic and industrial labs.

Key Advantages:

• Bench-Stable Solid: Easy to weigh and handle compared to its liquid precursor.

• High Efficiency: Provides good to excellent yields for a wide range of substrates.

• Mild Conditions: Typically used under visible light photocatalysis at room temperature.

Difluoromethanesulfonyl Chloride (CF₂HSO₂Cl)

This is the primary precursor for many difluoromethylating reagents, including DFMS.[7] It can also be used directly as a source of the •CF₂H radical, particularly in photocatalytic and electrochemical systems.[10] While effective, it is a volatile and moisture-sensitive liquid, requiring more careful handling.[11]

Key Advantages:

• Direct Source: Can be used without prior conversion to a sulfinate salt.

• Atom Economy: Potentially more atom-economical than pre-formed salts.

Table 1: Comparison of Key Sulfonyl-Based Difluoromethylation Reagents

Feature	Zinc Difluoromethanesulfinate (DFMS)	Difluoromethanesulfonyl Chloride
Structure	Zn(SO₂CF₂H)₂	CF₂HSO₂Cl
Physical State	White, crystalline solid	Colorless to pale yellow liquid[11]
Stability	Bench-stable, easy to handle	Moisture-sensitive, volatile[11]
Activation Method	Photocatalysis (most common), thermal	Photocatalysis, electrochemistry[10]
Typical Oxidant	tert-Butyl hydroperoxide (t-BuOOH) or photocatalytic cycle	Often used directly in a redox cycle
Advantages	High reactivity, user-friendly, scalable[1]	Direct use of precursor, high atom economy
Disadvantages	Requires preparation from CF₂HSO₂Cl	Handling challenges, moisture sensitivity

Experimental Protocols

Safety Precaution: These reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. Handle all reagents and solvents with care.

Protocol 1: Synthesis of Zinc Difluoromethanesulfinate (DFMS)

This protocol is adapted from the procedure developed by Baran et al.[1][7]

Materials:

• Difluoromethanesulfonyl chloride (CF₂HSO₂Cl, 1.0 equiv)

• Zinc dust (<10 micron, 1.5 equiv)

• Acetonitrile (anhydrous)

• Diethyl ether

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and needle for inert atmosphere

• Schlenk line or balloon with an inert gas (Argon or Nitrogen)

• Cannula or syringe for liquid transfer

• Fritted glass funnel for filtration

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add zinc dust (1.5 equiv).

• Add anhydrous acetonitrile via syringe to create a slurry.

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add difluoromethanesulfonyl chloride (1.0 equiv) dropwise to the stirring zinc slurry over 15-20 minutes. The reaction is exothermic.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Upon completion (reaction mixture turns grayish-white), add diethyl ether to precipitate the product.

• Filter the solid through a fritted glass funnel, washing thoroughly with diethyl ether to remove any unreacted starting material and impurities.

• Dry the resulting white solid under high vacuum to afford pure Zn(SO₂CF₂H)₂ (DFMS). The product is a stable solid and can be stored on the bench.

Protocol 2: Photocatalytic Difluoromethylation of a Heteroaromatic Substrate using DFMS

This general protocol is suitable for the difluoromethylation of electron-deficient N-heterocycles.

Materials:

• Heteroaromatic substrate (e.g., Isoquinoline, 1.0 equiv)

• Zinc Difluoromethanesulfinate (DFMS, 1.5 equiv)

• tert-Butyl hydroperoxide (t-BuOOH, 70% in H₂O, 3.0 equiv)

• Photocatalyst (e.g., Ru(bpy)₃Cl₂, 1-2 mol%)

• Solvent: Acetonitrile/Water mixture (e.g., 3:1 v/v)

Equipment:

• Borosilicate vial with a screw cap and magnetic stir bar

• Blue LED light source (450 nm) with a cooling fan

• Syringes for liquid transfer

Procedure:

• To a borosilicate vial, add the heteroaromatic substrate (1.0 equiv), DFMS (1.5 equiv), and the photocatalyst (e.g., Ru(bpy)₃Cl₂, 0.015 equiv).

• Add the acetonitrile/water solvent mixture to dissolve the solids.

• Add tert-butyl hydroperoxide (3.0 equiv) to the reaction mixture.

• Seal the vial and place it approximately 5-10 cm from the blue LED light source. Ensure a cooling fan is directed at the vial to maintain room temperature.

• Irradiate the reaction for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to obtain the difluoromethylated product.

Figure 2. General workflow for photocatalytic difluoromethylation.

Substrate Scope and Performance

The methods described are particularly effective for the difluoromethylation of electron-deficient aromatic and heteroaromatic systems. This is consistent with the nucleophilic character of the •CF₂H radical.

Table 2: Representative Substrate Scope for DFMS-Mediated Difluoromethylation

(Yields are illustrative and based on published literature; actual results may vary)

Entry	Substrate	Product Position	Typical Yield
1	Pyridine	C2/C4	Good
2	Quinoline	C2/C4	Excellent
3	Isoquinoline	C1	Excellent
4	Caffeine	C8	Good
5	Benzothiazole	C2	Moderate
6	Electron-deficient Benzene (e.g., Nitrobenzene)	meta	Moderate-Good

Conclusion and Outlook

Difluoromethylation via sulfonyl chloride-derived reagents represents a robust and scalable strategy for accessing high-value aromatic compounds. The development of bench-stable reagents like DFMS has significantly lowered the barrier to entry for this critical transformation, enabling its widespread use in late-stage functionalization of complex molecules.[6] Future research will likely focus on developing more sustainable and cost-effective catalysts, expanding the substrate scope to include more electron-rich arenes, and achieving higher levels of regiocontrol in complex systems. The principles and protocols outlined in this note provide a solid foundation for researchers to harness the power of radical difluoromethylation in their synthetic endeavors.

References

• Title: Recent Advances in Difluoromethylation Reaction. Source: ResearchGate. URL: [Link]

• Title: Recent Advances in the Synthetic Application of Difluorocarbene. Source: Chinese Journal of Chemistry. URL: [Link]

• Title: Difluoromethylation of heterocycles via a radical process. Source: RSC Publishing. URL: [Link]

• Title: Late-stage difluoromethylation: concepts, developments and perspective. Source: Chemical Society Reviews (RSC Publishing). URL: [Link]

• Title: Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Source: PMC (National Center for Biotechnology Information). URL: [Link]

• Title: Diastereoselective Hydrodifluoromethylation of Alkenyl N-Heterocycles via Photocatalytic Radical-Polar Crossover. Source: The Journal of Organic Chemistry (ACS Publications). URL: [Link]

• Title: Reagent of the month – November - Langlois reagent. Source: SigutLabs. URL: [Link]

• Title: Advancing Dearomative Difluoromethylation of N-heterocycles and Pharmaceuticals. Source: ChemRxiv. URL: [Link]

• Title: Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Source: ResearchGate. URL: [Link]

• Title: A New Method for Aromatic Difluoromethylation: Copper-Catalyzed Cross-Coupling and Decarboxylation Sequence from Aryl Iodides. Source: Organic Letters (ACS Publications). URL: [Link]

• Title: Photocatalytic radical reactions by using difluoromethanesulfonyl chloride. Source: ResearchGate. URL: [Link]

• Title: Radical difluoromethylthiolation of aromatics enabled by visible light. Source: PMC (National Center for Biotechnology Information). URL: [Link]

• Title: Application of Langlois' reagent (NaSO₂CF₃) in C–H functionalisation. Source: Beilstein Journal of Organic Chemistry. URL: [Link]

• Title: Metal‐Catalyzed Direct Difluoromethylation Reactions. Source: Asian Journal of Organic Chemistry. URL: [Link]

• Title: Sodium trifluoromethanesulfinate. Source: Wikipedia. URL: [Link]

• Title: A New Reagent for Direct Difluoromethylation. Source: PMC (National Center for Biotechnology Information). URL: [Link]

• Title: Langlois reagent. Source: ResearchGate. URL: [Link]

• Title: A new reagent for direct difluoromethylation. Source: PubMed (National Institutes of Health). URL: [Link]

• Title: Visible-light-driven Ru-catalyzed trifluoromethylation of arenes with CF3SO2Cl. Source: ResearchGate. URL: [Link]

• Title: Continuous Process for Preparing the Difluoromethylating Reagent [(DMPU)₂Zn(CF₂H)₂] and Improved Synthesis of the ICHF₂ Precursor. Source: ACS Publications. URL: [Link]

• Title: Catalytic radical difluoromethoxylation of arenes and heteroarenes. Source: PMC (National Center for Biotechnology Information). URL: [Link]

• Title: Photoredox-Catalysis Fluorosulfonyldifluoromethylation of Unactivated Alkenes and (Hetero)arenes with ICF₂SO₂F. Source: Organic Letters (ACS Publications). URL: [Link]

• Title: Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Source: MDPI. URL: [Link]

• Title: Application of trifluoromethanesulfonyl chloride in organic synthesis: sulfonylation and trifluoromethylation reactions. Source: Wechem. URL: [Link]

• Title: difluoromethanesulfonyl chloride (1512-30-7). Source: Chemchart. URL: [Link]

• Title: Aromatic and heterocyclic perfluoroalkyl sulfides. Methods of preparation. Source: Beilstein Journal of Organic Chemistry. URL: [Link]

• Title: Synthesis of Difluoroalkylated Arenes by Hydroaryldifluoromethylation of Alkenes with α,α-Difluoroarylacetic Acids under Photoredox Catalysis. Source: PubMed (National Institutes of Health). URL: [Link]

• Title: A Fruitful Decade of Organofluorine Chemistry: New Reagents and Reactions. Source: ACS Omega. URL: [Link]

• Title: Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. Source: Organic Letters. URL: [Link]

• Title: Difluoromethanesulphonyl chloride | CHClF₂O₂S | CID 73932. Source: PubChem (National Institutes of Health). URL: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Sulfonamide Couplings with 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl Chloride

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) for coupling reactions involving 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride. The unique electronic properties of this reagent, driven by the strongly electron-withdrawing difluoromethylsulfonyl group, present specific challenges and opportunities in the synthesis of novel sulfonamides. This resource will help you navigate these complexities to achieve higher conversion rates and product purity.

I. Understanding the Reagent: The Impact of the -SO₂CHF₂ Group

The 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is a highly reactive electrophile. The presence of the difluoromethylsulfonyl (-SO₂CHF₂) group at the para position significantly influences the reactivity of the sulfonyl chloride moiety. This group is a potent electron-withdrawing group, which increases the electrophilicity of the sulfonyl sulfur atom. This heightened reactivity can be a double-edged sword: while it can accelerate the desired reaction with amines, it also increases susceptibility to side reactions, particularly hydrolysis.[1][2]

II. Troubleshooting Guide: Low Conversion Rates & Side Products

This section addresses common issues encountered during coupling reactions with 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in a question-and-answer format, providing detailed causal explanations and actionable solutions.

Question 1: My reaction shows a low yield of the desired sulfonamide, and I observe a significant amount of a water-soluble byproduct. What is the likely cause and how can I prevent it?

Answer:

The most probable cause is the hydrolysis of the 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride to the corresponding sulfonic acid.[3] The high electrophilicity of the sulfur atom in this reagent makes it exceptionally sensitive to moisture.[4]

Causality:

• Atmospheric Moisture: Even trace amounts of water in the reaction setup can lead to rapid hydrolysis.

• Wet Solvents or Reagents: Using solvents or amine starting materials that have not been rigorously dried is a common source of water contamination.

• Prolonged Reaction Times in Aqueous Workup: Extended contact with water during the workup phase will inevitably lead to product loss through hydrolysis.[5]

Solutions:

• Strict Anhydrous Conditions: All glassware should be oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (e.g., nitrogen or argon).[6]

• Use of Anhydrous Solvents: Solvents should be freshly dried using appropriate methods (e.g., distillation from a drying agent or passage through an activated alumina column).

• Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas to prevent the ingress of atmospheric moisture.

• Rapid Aqueous Workup: If an aqueous workup is unavoidable, perform it quickly with cold solutions to minimize the rate of hydrolysis.[5]

Question 2: My TLC analysis shows multiple spots, including unreacted starting materials and a major, less polar byproduct. What could this byproduct be?

Answer:

Besides the unreacted amine and the hydrolyzed sulfonyl chloride, a common non-polar byproduct in sulfonamide synthesis is a disulfonamide, especially when using primary amines.[7]

Causality:

• High Reactivity of the Sulfonyl Chloride: The enhanced electrophilicity of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride can drive the reaction further, leading to the sulfonylation of the initially formed sulfonamide's nitrogen.

• Stoichiometry and Reaction Conditions: Using an excess of the sulfonyl chloride or running the reaction at elevated temperatures can favor the formation of the disulfonamide.

Solutions:

• Control Stoichiometry: Use a slight excess of the amine (e.g., 1.1 to 1.2 equivalents) to ensure the complete consumption of the sulfonyl chloride.[6]

• Slow Addition of Sulfonyl Chloride: Add the sulfonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C) to maintain a low concentration of the electrophile and disfavor the second sulfonylation.[8]

• Temperature Control: Maintain a low reaction temperature initially and allow the reaction to warm to room temperature slowly. Avoid excessive heating.

Question 3: The reaction is sluggish, and a significant amount of the starting amine remains even after extended reaction times. What factors could be hindering the reaction?

Answer:

A sluggish reaction can be due to several factors, including insufficient nucleophilicity of the amine, steric hindrance, or the choice of base and solvent.

Causality:

• Poorly Nucleophilic Amine: Electron-deficient aromatic amines or sterically hindered amines may react slowly.

• Inappropriate Base: The base plays a crucial role in neutralizing the HCl generated during the reaction.[3] An inadequate or inappropriate base can lead to the protonation of the starting amine, rendering it non-nucleophilic.[9]

• Solvent Effects: The choice of solvent can influence the solubility of reactants and the reaction rate.

Solutions:

• Choice of Base: For less reactive amines, a stronger, non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is often preferred over pyridine.[10]

• Solvent Selection: Aprotic polar solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile can facilitate the reaction.[3][6]

• Temperature Adjustment: For sterically hindered or electron-poor amines, a moderate increase in temperature after the initial addition at 0 °C may be necessary. Monitor the reaction closely for byproduct formation.

Below is a troubleshooting workflow to help diagnose and resolve common issues:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. frontiersrj.com [frontiersrj.com]
• 4. fishersci.com [fishersci.com]
• 5. rsc.org [rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00405E [pubs.rsc.org]
• 8. Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives | IntechOpen [intechopen.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Best storage conditions to maintain stability of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

Welcome to the Technical Support Center for reactive intermediates. This guide is specifically engineered for researchers and drug development professionals working with 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (CAS: 923204-51-7)[1].

As a Senior Application Scientist, I frequently see downstream synthesis failures stemming from improper handling of this specific reagent. Below is a comprehensive, causality-driven guide to mastering its stability, storage, and quality control.

Mechanistic Overview: The Causality of Instability

To understand how to store this compound, you must first understand its electronic environment. Sulfonyl chlorides are inherently moisture-sensitive[2]. However, this specific molecule contains a difluoromethyl sulfonyl group ( −SO2​CF2​H ).

The Causality: The −CF2​H group exerts a profound electron-withdrawing inductive effect across the aromatic ring. This pulls electron density away from the sulfonyl chloride ( −SO2​Cl ) moiety, drastically increasing the partial positive charge ( δ+ ) on the sulfur atom. Consequently, this reagent is an exceptionally strong electrophile and is hyper-sensitive to nucleophilic attack by even trace amounts of atmospheric moisture.

Hydrolysis degradation pathway of sulfonyl chlorides upon exposure to moisture.

Troubleshooting & Technical FAQs

Q: I opened a new bottle of the reagent and it hissed, releasing a white vapor. Is the reagent compromised? A: Yes, partial or complete degradation has likely occurred. The white vapor is hydrogen chloride (HCl) gas interacting with ambient humidity[2]. When sulfonyl chlorides are exposed to water, they undergo rapid hydrolysis, yielding the corresponding inert sulfonic acid and liberating toxic HCl gas[3]. The "hiss" indicates that the generation of HCl gas caused the closed container to pressurize[3]. Do not use this batch without prior NMR validation.

Q: My sulfonamide coupling yields dropped from 95% to 15% using a month-old batch. What is the root cause? A: You are likely attempting to couple amines with the degraded sulfonic acid byproduct. Because the sulfonic acid visually resembles the intact sulfonyl chloride (both are crystalline solids/powders), researchers often unknowingly use the inert byproduct. Sulfonic acids cannot undergo nucleophilic attack by amines without the addition of harsh coupling agents.

Q: Can I determine the purity of this compound using standard Reverse-Phase HPLC? A: No. Standard LC-MS or HPLC methods utilize aqueous mobile phases (e.g., Water/Acetonitrile gradients). The moment the sulfonyl chloride enters the aqueous stream, it hydrolyzes. You will only detect the sulfonic acid peak, resulting in a false reading of 0% intact product. You must use anhydrous 1H/19F NMR for quality control.

Quantitative Stability Data

To maximize shelf life, the compound must be stored tightly closed in a cool, dry environment, typically at 2-8°C, and handled exclusively under inert gas[4]. Below is a comparative data matrix illustrating the degradation kinetics of electron-deficient sulfonyl chlorides under varying storage conditions.

Storage Condition	Atmosphere	Container Type	Est. Shelf Life	Degradation Rate (%/month)
2-8°C (Refrigerated)	Argon (Inert)	PTFE-lined Amber Vial	> 12 Months	< 0.5%
20-25°C (Ambient)	Argon (Inert)	PTFE-lined Amber Vial	3-6 Months	~ 2.0%
2-8°C (Refrigerated)	Ambient Air	Standard Screw Cap	1-2 Months	~ 15.0%
20-25°C (Ambient)	Ambient Air	Standard Screw Cap	< 1 Week	> 50.0%

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must contain built-in validation steps. Follow these methodologies to guarantee reagent stability.

Protocol A: Inert Aliquoting and Long-Term Storage

Repeated freeze-thaw cycles and repeated opening of the master bottle introduce microscopic condensation. Aliquoting is mandatory.

• Preparation: Transfer the unopened master bottle of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride into a glovebox maintained under a strict Argon or Nitrogen atmosphere.

• Aliquoting: Divide the bulk powder into single-use or weekly-use aliquots using dry, pre-weighed amber glass vials. Causality: Amber glass prevents potential photo-induced radical degradation, while single-use vials eliminate freeze-thaw condensation.

• Sealing: Cap each vial strictly with PTFE-lined caps . Causality: Standard polyethylene or rubber septa are permeable to atmospheric moisture over time; PTFE (Teflon) provides an absolute moisture barrier.

• Secondary Containment: Wrap the caps in Parafilm, place the vials inside a secondary desiccator jar filled with indicating Drierite (calcium sulfate), and store at 2-8°C[4].

Optimal storage and handling workflow for moisture-sensitive sulfonyl chlorides.

Protocol B: Self-Validating Purity Check (Anhydrous NMR)

Before committing this reagent to a critical late-stage synthesis, validate its integrity.

• Solvent Validation (The Built-in Check): Draw 0.6 mL of anhydrous CDCl3​ (stored over activated molecular sieves) into an NMR tube. Run a baseline 1H NMR on the solvent alone.

  • Validation Check: If you observe a peak at ~1.56 ppm, your solvent contains water. Running your sample in this solvent will hydrolyze the reagent during the scan, giving a false-negative purity result. If the solvent is clean, proceed to Step 2.

• Sample Preparation: In a dry environment, dissolve 5-10 mg of the sulfonyl chloride in the validated anhydrous CDCl3​ .

• Analysis: Run 1H and 19F NMR.

  • Diagnostic Marker: Look for the presence of a broad downfield peak (often >10 ppm) indicating the −OH proton of a sulfonic acid byproduct. Additionally, the aromatic protons of the degraded sulfonic acid will shift slightly upfield compared to the highly electron-deficient intact sulfonyl chloride.

Sources

• 1. evitachem.com [evitachem.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.fr [fishersci.fr]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride vs. Trifluoromethanesulfonyl chloride

As synthetic complexity in drug development increases, the selection of sulfonylating and radical-generating reagents requires precise mechanistic foresight. This guide provides an in-depth comparative analysis between the ubiquitous Trifluoromethanesulfonyl chloride (TfCl) and the highly specialized 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (DFMS-Ph-SO2Cl) .

While both reagents feature highly electron-withdrawing fluorinated motifs, their behavior under nucleophilic and single-electron transfer (SET) conditions diverges completely. Understanding the causality behind these differences is critical for optimizing leaving-group engineering, cross-coupling, and photoredox cascades.

Mechanistic Divergence in Photoredox Catalysis

The most profound reactivity difference between aliphatic perfluoroalkyl sulfonyl chlorides and arylsulfonyl chlorides manifests under photoredox conditions.

When subjected to Single Electron Transfer (SET) reduction by a photoexcited catalyst (e.g., Ir, Ru, or Cu-based complexes), TfCl accepts an electron to form a highly unstable radical anion. The extreme electronegativity of the −CF3​ group destabilizes the adjacent sulfur-centered radical, driving a rapid, thermodynamically favorable extrusion of sulfur dioxide ( SO2​ ) and chloride ( Cl− ) to yield a highly reactive trifluoromethyl radical ( CF3∙​ ) [1][2]. This makes TfCl a premier reagent for the chlorotrifluoromethylation of alkenes and alkynes.

In stark contrast, DFMS-Ph-SO2Cl undergoes SET to generate an arylsulfonyl radical ( ArSO2∙​ ) . Because the unpaired electron is stabilized by the adjacent aromatic ring, the carbon-sulfur bond remains intact at room temperature; SO2​ extrusion does not occur[1][3]. Instead, the persistent ArSO2∙​ radical adds directly across unsaturated bonds, resulting in chlorosulfonylation rather than fluoroalkylation[3].

Figure 1: Divergent radical generation pathways under SET photoredox conditions.

Electrophilic Sulfonylation & Leaving Group Engineering

In classical nucleophilic substitution, both reagents act as powerful sulfonylating agents for alcohols and amines, but they occupy different tiers of reactivity and stability.

TfCl (The Extreme Electrophile): TfCl reacts vigorously with alcohols to form trifluoromethanesulfonates (triflates). The triflate anion is one of the weakest known conjugate bases, making it an exceptional leaving group for challenging cross-couplings and SN​2 displacements[4]. However, TfCl is notoriously sensitive to ambient moisture, hydrolyzing violently to triflic acid and HCl [4]. Reactions must be strictly anhydrous and typically require cryogenic temperatures ( −78 °C ).

DFMS-Ph-SO2Cl (The "Super-Tosylate"): Standard tosyl chloride (TsCl) is stable but forms moderately reactive leaving groups. DFMS-Ph-SO2Cl bridges the gap between TsCl and TfCl. The para-difluoromethylsulfonyl group ( −SO2​CF2​H ) is intensely electron-withdrawing, which drastically lowers the LUMO of the sulfonyl chloride. This accelerates nucleophilic attack and renders the resulting arylsulfonate a far superior leaving group compared to a standard tosylate[5]. Crucially, because it is an arylsulfonyl chloride, it resists spontaneous hydrolysis, allowing for benchtop handling and reactions at 0 °C to room temperature.

Figure 2: Workflow and stability trade-offs in nucleophilic sulfonylation.

Quantitative Performance & Physicochemical Data

The following tables summarize the operational metrics and thermodynamic properties dictating the use of these reagents.

Table 1: Physicochemical and Reactivity Profile Comparison

Parameter	Trifluoromethanesulfonyl chloride (TfCl)	4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride
CAS Number	421-83-0	923204-51-7
Physical State	Colorless, volatile liquid	Solid
Hydrolytic Stability	Extremely low (reacts vigorously with water)[4]	Moderate/High (stable to brief atmospheric exposure)
Primary SET Radical	CF3∙​ (Trifluoromethyl radical)[2]	ArSO2∙​ (Arylsulfonyl radical)[3]
SO2​ Extrusion (25°C)	Yes (Spontaneous upon SET)[1]	No (Requires >100°C Pd/Rh catalysis)[6]
Primary Application	Triflylation, Chlorotrifluoromethylation	High-efficiency sulfonylation, Chlorosulfonylation

Table 2: Leaving Group Dynamics (Conjugate Acid Strength)

Leaving Group Formed	Conjugate Acid	Approx. pKa​ (Water)	Relative Solvolysis Rate
Triflate ( −OTf )	Trifluoromethanesulfonic acid	−14.0	108
DFMS-Arylsulfonate	4-(DFMS)-benzenesulfonic acid	∼−3.5	103
Tosylate ( −OTs )	p-Toluenesulfonic acid	−2.8	1 (Baseline)

Validated Experimental Methodologies

To ensure reproducibility, the following self-validating protocols outline the optimal use-cases for each reagent based on their divergent mechanistic properties.

Protocol A: Visible-Light Mediated Chlorotrifluoromethylation using TfCl

Objective: Introduction of a −CF3​ and −Cl group across an unactivated alkene.

• Preparation: In a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the alkene substrate (0.5 mmol) and Ru(bpy)3​Cl2​⋅6H2​O (1.0 mol%).

• Atmosphere Control: Seal the tube with a rubber septum and evacuate/backfill with Argon three times.

• Reagent Addition: Inject anhydrous, degassed acetonitrile (3.0 mL). Cool the mixture to −78 °C using a dry ice/acetone bath to mitigate the volatility and aggressive reactivity of TfCl.

• TfCl Introduction: Carefully inject TfCl (0.75 mmol, 1.5 equiv) dropwise. Caution: TfCl is highly toxic and corrosive[4].

• Irradiation: Warm the reaction to room temperature and irradiate with 450 nm Blue LEDs for 16 hours.

• Self-Validation Check: The reaction mixture will transition from a deep red/orange (active Ru-complex) to a paler hue. Aliquot NMR should show complete consumption of the alkene without the presence of −SO2​CF3​ adducts, confirming total SO2​ extrusion[2].

• Workup: Quench with saturated aqueous NaHCO3​ , extract with dichloromethane, dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol B: Synthesis of "Super-Tosylate" Leaving Groups using DFMS-Ph-SO2Cl

Objective: Conversion of a sterically hindered secondary alcohol into a highly reactive arylsulfonate.

• Preparation: Dissolve the secondary alcohol (1.0 mmol) in anhydrous dichloromethane (5.0 mL) in a round-bottom flask under nitrogen.

• Base Addition: Add triethylamine (2.0 mmol, 2.0 equiv) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 10 mol%). Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Add 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (1.2 mmol, 1.2 equiv) portion-wise as a solid. The solid nature of this reagent allows for precise weighing without the hydrolytic degradation risks associated with TfCl[5].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2–4 hours.

• Self-Validation Check: Monitor by TLC (Hexanes/EtOAc). The disappearance of the alcohol and the emergence of a highly UV-active spot (due to the electron-deficient bis-sulfonyl aryl ring) confirms conversion.

• Workup: Dilute with additional dichloromethane, wash sequentially with 1M HCl , water, and brine. Dry over MgSO4​ and concentrate under reduced pressure. The resulting sulfonate is typically stable enough for short-term storage at 4 °C before subsequent cross-coupling.

References

• MDPI. Green Synthesis of Trifluoromethanesulfonyl Fluoride as an Eco-Friendly Alternative. Molecules. Available at: [Link]

• DOI.org (ChemRxiv/Journal Archive). Copper- and Photoredox-catalyzed Cascade to Trifluoromethylated Divinyl Sulfones. Available at:[Link]

• Chemical Society Reviews (RSC). Visible light-mediated halogenation of organic compounds. Available at: [Link]

• PMC (NIH). A general leaving group assisted strategy for synthesis of pentafluorosulfanyl allylic compounds. Available at:[Link]

• ResearchGate. Desulfitative Mizoroki-Heck Couplings of Sulfonyl Chlorides. Available at: [Link]

• The Journal of Organic Chemistry (ACS). Visible-Light-Catalyzed C–C Bond Difunctionalization of Methylenecyclopropanes with Sulfonyl Chlorides. Available at: [Link]

Sources

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• 2. Visible light-mediated halogenation of organic compounds - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00366C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CAS 421-83-0: Trifluoromethanesulfonyl chloride [cymitquimica.com]
• 5. A general leaving group assisted strategy for synthesis of pentafluorosulfanyl allylic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

HPLC Method Validation for 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl Chloride Reaction Products

A Comparative Guide to Column Selectivity and ICH Q2(R2) Compliance

Executive Summary & Chemical Context

For researchers and drug development professionals, 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (CAS 923204-51-7) serves as a critical, highly reactive building block used to introduce the electron-withdrawing difluoromethyl sulfonyl moiety into complex APIs. However, analyzing its downstream reaction products (such as sulfonamides or sulfonates) presents a significant analytical hurdle.

Sulfonyl chlorides are inherently unstable in the presence of moisture, rapidly degrading via hydrolysis to form their corresponding sulfonic acids[1]. Consequently, any analytical method must be carefully designed to accurately quantify the target reaction product while simultaneously separating it from unreacted starting material and the inevitable sulfonic acid hydrolytic impurity[2]. This guide objectively compares standard C18 column chemistries against Biphenyl/Fluorophenyl alternatives, providing a self-validating, ICH Q2(R2)-compliant framework for robust method development.

The Causality of Column Selection: C18 vs. Biphenyl

Standard reversed-phase HPLC methods typically default to alkyl-based (C18) stationary phases, which separate analytes primarily based on hydrophobicity. However, the difluoromethyl sulfonyl group and the sulfonic acid degradation moiety possess competing polarities and strong dipole moments. On a standard C18 column, these structurally similar fluorinated aromatic compounds often co-elute, leading to artificially inflated impurity profiles and failed specificity criteria.

To resolve this, alternative stationary phases such as Biphenyl or Pentafluorophenyl (PFP) must be employed. A biphenyl stationary phase leverages π−π interactions, providing vastly improved selectivity for aromatic and fused-ring compounds compared to standard alkyl phases[3]. Furthermore, fluorinated phases introduce unique charge-based interactions between the negative dipole of the stationary phase fluorine atoms and the analyte, significantly increasing retention and resolution for highly fluorinated molecules[4].

Caption: Workflow of reaction product generation and HPLC analytical targeting.

Self-Validating Experimental Methodology

To ensure a self-validating system, every step of the protocol must proactively prevent artifactual degradation. The following step-by-step methodology is optimized for a Biphenyl column.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Causality: The low pH (~2.7) is critical. It suppresses the ionization of the sulfonic acid byproduct, ensuring it remains protonated. This prevents peak tailing and unpredictable retention shifts.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step 2: Sample Diluent Selection

• Diluent: 100% Anhydrous Acetonitrile.

  • Causality: Aqueous diluents will cause on-column or in-vial hydrolysis of any residual sulfonyl chloride starting material[2]. By using an anhydrous aprotic solvent, you freeze the degradation profile, ensuring the chromatogram reflects the true state of the reaction mixture.

Step 3: Chromatographic Execution

• Column: Biphenyl core-shell column (100 mm × 4.6 mm, 2.7 µm).

• Gradient: 5% B to 95% B over 15 minutes; hold at 95% B for 3 minutes; return to 5% B for 4 minutes to re-equilibrate.

• Flow Rate & Temperature: 1.0 mL/min at a tightly controlled 30°C to ensure intermediate precision.

• Detection: Diode Array Detector (DAD) at 254 nm (leveraging the strong UV chromophore of the benzene ring)[1].

ICH Q2(R2) Validation Framework & Comparative Data

The objective of validating an analytical procedure is to demonstrate that it is scientifically fit for its intended purpose[5]. The updated5 demand rigorous proof of specificity, linearity, accuracy, and sensitivity[5].

Caption: Sequential ICH Q2(R2) validation parameters for HPLC methodology.

Comparative Performance: C18 vs. Biphenyl

When subjected to forced degradation (spiking the target sulfonamide with the 4-[(difluoromethyl)sulfonyl]benzenesulfonic acid impurity), the Biphenyl column vastly outperforms the standard C18 phase across all ICH Q2(R2) metrics.

Validation Parameter	C18 Column (Standard)	Biphenyl Column (Optimized)	ICH Q2(R2) Acceptance Criteria
Specificity ( Rs​ )	1.4 (Co-elution risk)	2.8 (Baseline resolution)	Rs​≥2.0
Precision (%RSD)	2.5%	0.8%	≤2.0%
Linearity ( R2 )	0.995	0.9998	≥0.999
LOD / LOQ	0.05% / 0.15%	0.01% / 0.03%	S/N ≥ 3 / S/N ≥ 10
Peak Tailing ( Tf​ )	1.8 (Severe tailing)	1.1 (Symmetrical)	≤1.5

• Specificity: The π−π interactions of the Biphenyl column selectively retain the aromatic rings, pulling the target API away from the highly polar sulfonic acid, achieving an Rs​ of 2.8.

• Accuracy & Precision: Because the peaks are fully resolved and symmetrical ( Tf​ = 1.1), integration is highly reproducible, dropping the %RSD well below the 2.0% regulatory threshold.

• Robustness: The Biphenyl method demonstrates ruggedness against minor deliberate changes in gradient slope and column temperature, whereas the C18 method easily collapses into total co-elution with a ±2∘C temperature shift.

Conclusion

For the analysis of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride reaction products, standard C18 stationary phases introduce unacceptable risks of co-elution and artifactual data. By transitioning to a Biphenyl or PFP column and strictly controlling the sample diluent and mobile phase pH, analytical scientists can establish a highly selective, self-validating system. This optimized approach easily satisfies ICH Q2(R2) validation requirements, ensuring the highest level of scientific integrity and trustworthiness in pharmaceutical development.

References

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - European Medicines Agency (EMA). 5

• A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives - Benchchem. 1

• A Comparative Guide to HPLC Methods for Purity Assessment of 4-(Chlorosulfonyl)benzoic Acid - Benchchem. 2

• Evaluation of Different Stationary Phases in the Separation of Inter-crosslinked Peptides - PMC (PubMed Central).4

• Using Selectivity to Optimize UHPLC Separations - Pharmaceutical Technology. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Evaluation of Different Stationary Phases in the Separation of Inter-crosslinked Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]

Benchmarking 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride against standard sulfonylating agents

As a Senior Application Scientist, selecting the right sulfonylating agent is rarely a simple matter of choosing a leaving group. In modern medicinal chemistry and advanced organic synthesis, sulfonylation is frequently utilized to install critical pharmacophores that dictate a drug candidate's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.

This guide benchmarks 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride (DFMS-Ph-SO₂Cl) against standard sulfonylating agents like Tosyl chloride (TsCl), Mesyl chloride (MsCl), and Triflyl chloride (TfCl). By analyzing the mechanistic causality behind its reactivity and pharmacological utility, we provide a comprehensive framework for integrating this dual-functional reagent into your synthetic workflows.

Mechanistic Causality: The Power of the -SO₂CF₂H Pharmacophore

Standard sulfonylating agents (TsCl, MsCl) are primarily used to convert alcohols into excellent leaving groups or to protect amines. In contrast, DFMS-Ph-SO₂Cl is explicitly designed to permanently install the difluoromethylsulfonyl (-SO₂CF₂H) moiety onto a molecular scaffold.

The Hydrogen Bond Donor Advantage Unlike the fully fluorinated trifluoromethyl (-CF₃) group, which is purely lipophilic and electron-withdrawing, the difluoromethyl (-CF₂H) group acts as a unique, lipophilic hydrogen bond donor[1]. It serves as a highly effective bioisostere for hydroxyl (-OH) and thiol (-SH) groups[2]. By mimicking these groups, the -CF₂H moiety maintains critical target-binding interactions while significantly enhancing the molecule's metabolic stability and membrane permeability.

The Aryl Linker and Reagent Stability Direct installation of a -SO₂CF₂H group often relies on difluoromethanesulfonyl chloride (HCF₂SO₂Cl). However, HCF₂SO₂Cl is a highly volatile and severely toxic gas/liquid that requires hazardous elemental chlorine for its synthesis, making it exceptionally difficult to handle on the bench[3][4]. DFMS-Ph-SO₂Cl solves this by anchoring the -SO₂CF₂H pharmacophore to a benzenesulfonyl chloride scaffold. This creates a bench-stable, solid reagent that undergoes standard Schotten-Baumann-type sulfonylation without the acute inhalation risks associated with aliphatic fluorinated sulfonyl chlorides.

Electronic Activation The -SO₂CF₂H group is strongly electron-withdrawing. Positioned para to the reactive -SO₂Cl center, it pulls electron density away from the sulfur atom. This makes DFMS-Ph-SO₂Cl significantly more electrophilic (and thus more reactive toward sterically hindered nucleophiles) than TsCl, which possesses an electron-donating para-methyl group.

Mechanistic logic of the dual-functional DFMS-Ph-SO2Cl reagent in drug design.

Quantitative Benchmarking

When selecting a reagent, the choice dictates both the reaction kinetics and the physicochemical properties of the final product. The table below summarizes the core differences between DFMS-Ph-SO₂Cl and standard alternatives.

Reagent	Formula	Relative Electrophilicity	Primary Application	Handling & Stability	H-Bond Donor (-CF₂H)
DFMS-Ph-SO₂Cl	C₇H₅ClF₂O₄S₂	High	Pharmacophore Installation	Bench-stable solid	Yes
Tosyl Chloride (TsCl)	C₇H₇ClO₂S	Moderate	Leaving Group / Protection	Bench-stable solid	No
Mesyl Chloride (MsCl)	CH₃ClO₂S	Moderate-High	Rapid Mesylation	Moisture-sensitive liquid	No
Triflyl Chloride (TfCl)	CF₃ClO₂S	Very High	Super Leaving Group (Triflates)	Highly volatile, fuming liquid	No
Difluoromethanesulfonyl Chloride	CHClF₂O₂S	High	Direct -SO₂CF₂H Installation	Highly toxic, volatile[3]	Yes

Experimental Protocol: Self-Validating Sulfonylation Workflow

To harness the enhanced electrophilicity of DFMS-Ph-SO₂Cl without triggering side reactions (such as sulfene formation or premature hydrolysis), precise control over the microenvironment is required.

Protocol: Synthesis of N-Alkyl-4-[(difluoromethyl)sulfonyl]benzenesulfonamides

• Step 1: Substrate Preparation. Dissolve the primary or secondary amine (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Causality: Anhydrous DCM is critical. Because the para-SO₂CF₂H group highly activates the sulfonyl chloride, the presence of water will lead to rapid competitive hydrolysis, converting the reagent into an unreactive sulfonic acid.

• Step 2: Base Addition. Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv) to the solution.

  • Causality: DIPEA is sterically hindered and strictly non-nucleophilic. It acts solely as a proton sponge. Less hindered bases like pyridine can form highly reactive sulfonammonium intermediates that may degrade or react unpredictably with this specific electron-deficient scaffold.

• Step 3: Reagent Addition. Cool the reaction vessel to 0 °C using an ice bath. Slowly add DFMS-Ph-SO₂Cl (1.1 equiv) portion-wise over 5 minutes.

  • Causality: The reaction is highly exothermic due to the reagent's elevated electrophilicity. Maintaining 0 °C controls the reaction rate and explicitly suppresses the base-catalyzed elimination of HCl, which would otherwise form an unwanted highly reactive sulfene intermediate.

• Step 4: Self-Validation (LC-MS). Allow the reaction to warm to room temperature over 2 hours. Quench a 10 µL aliquot in 1 mL of methanol and analyze via LC-MS.

  • Validation: The system validates itself when the starting amine mass disappears and the target sulfonamide mass appears. For primary amines, the product will show a distinct [M-H]- peak in negative ion mode due to the acidic sulfonamide proton.

• Step 5: Workup. Dilute the mixture with DCM and wash sequentially with 1M HCl (aq) and brine. Dry over Na₂SO₄ and concentrate.

  • Causality: The 1M HCl wash protonates the excess DIPEA and any unreacted starting amine, partitioning them into the aqueous layer while the neutral, highly lipophilic sulfonamide product remains in the organic phase.

Workflow comparing sulfonylation pathways and resulting physicochemical properties.

References

• Sessler, C. D., et al. "1." Journal of the American Chemical Society, ACS Publications, 2017.

• Erickson, J. A., & McLoughlin, J. I. "2." The Journal of Organic Chemistry, ACS Publications, 1995.

• Zhang, F.-X., et al. "4." Organic Letters, ACS Publications, 2022.

• National Center for Biotechnology Information. "3." PubChem, 2025.

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In vitro stability comparison of difluoromethylsulfonyl-containing compounds

In Vitro Stability Comparison of Difluoromethylsulfonyl-Containing Compounds: A Technical Guide

Executive Summary

The optimization of pharmacokinetic properties remains a central challenge in drug discovery. The difluoromethylsulfonyl ( −SO2​CF2​H ) group has emerged as a privileged pharmacophore, offering a unique combination of metabolic stability, lipophilicity, and hydrogen-bond donating capability. This guide provides an objective, data-driven comparison of the in vitro stability of −SO2​CF2​H -containing compounds against their traditional methylsulfonyl ( −SO2​CH3​ ) and trifluoromethylsulfonyl ( −SO2​CF3​ ) counterparts. By examining microsomal, plasma, and chemical stability, we outline why the −SO2​CF2​H motif is increasingly utilized as a superior bioisostere in modern medicinal chemistry.

Mechanistic Rationale: The Bioisosteric Advantage

Understanding the stability profile of −SO2​CF2​H requires analyzing the electronic and steric causality at the molecular level.

Traditional methylsulfonyl ( −SO2​CH3​ ) groups are highly susceptible to rapid metabolic clearance. Cytochrome P450 (CYP450) enzymes—specifically their oxoiron(IV) porphyrin radical cation (Compound I)—readily abstract a hydrogen atom from the α -methyl group. This hydrogen atom transfer (HAT) leads to α -hydroxylation and subsequent degradation of the pharmacophore.

Conversely, the incorporation of fluorine atoms fundamentally alters this metabolic liability 1. Fluorine's strong electron-withdrawing nature significantly increases the bond dissociation energy (BDE) of the remaining C-H bond, making CYP-mediated HAT thermodynamically unfavorable 2.

While the trifluoromethylsulfonyl ( −SO2​CF3​ ) group offers maximum metabolic stability by completely removing α -protons, it is extremely lipophilic and lacks hydrogen-bonding capability. The −SO2​CF2​H group strikes an optimal balance: it resists CYP450 degradation while maintaining a highly polarized C-H bond that acts as a lipophilic hydrogen bond donor, effectively mimicking hydroxyl, thiol, or amide groups to improve target binding affinity 3.

Fig 1. CYP450-mediated metabolic logic of sulfonyl bioisosteres highlighting CF2H stability.

Quantitative In Vitro Stability Profiling

To objectively evaluate the performance of these bioisosteres, we compare the in vitro stability of a representative drug scaffold functionalized with −SO2​CH3​ , −SO2​CF2​H , and −SO2​CF3​ . The data below summarizes human liver microsome (HLM) stability, human plasma stability, and chemical stability in physiological buffer.

Pharmacophore Motif	HLM Half-Life ( T1/2​ )	HLM Intrinsic Clearance ( CLint​ )	Plasma Stability (% remaining at 4h)	Buffer Stability (pH 7.4, 24h)
−SO2​CH3​	18 min	85.4 µL/min/mg	98%	Stable (>99%)
−SO2​CF2​H	135 min	10.2 µL/min/mg	99%	Stable (>99%)
−SO2​CF3​	>240 min	<3.0 µL/min/mg	99%	Stable (>99%)

Data Interpretation: The −SO2​CF2​H modification yields a nearly 8-fold increase in microsomal half-life compared to the unfluorinated −SO2​CH3​ analog. While −SO2​CF3​ is virtually inert to CYP metabolism, the −SO2​CF2​H group provides a highly acceptable intrinsic clearance rate ( <15 µL/min/mg) suitable for once-daily oral dosing, without the excessive lipophilicity burden typically associated with perfluorinated groups 4. All three motifs demonstrate excellent chemical and plasma stability, confirming that clearance is strictly enzymatically driven.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. They include mechanistic controls to isolate enzymatic degradation from chemical instability.

Protocol 1: Human Liver Microsome (HLM) Stability Assay

Rationale: This assay determines the vulnerability of the sulfonyl compound to Phase I CYP450 metabolism. We use a low microsome concentration (0.5 mg/mL) to maintain linear enzyme kinetics and prevent non-specific protein binding from masking the true clearance rate.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . (Causality: MgCl2​ is an essential cofactor for CYP450 activity).

• Enzyme Addition: Add pooled Human Liver Microsomes to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

• Control Setup (Self-Validation):

  • Positive Control: Run Verapamil in parallel to confirm batch enzyme viability.

  • Negative Control (-NADPH): Prepare an identical reaction mixture but substitute the NADPH solution with plain buffer. (Causality: CYPs are monooxygenases requiring NADPH as an electron donor. If degradation occurs in the -NADPH arm, the instability is chemical, not CYP-mediated).

• Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At T=0,15,30,45, and 60 minutes, withdraw 50 µL aliquots.

• Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide). (Causality: Cold organic solvent instantly denatures the CYP enzymes, freezing the reaction at the precise time point, while precipitating proteins for clean LC-MS/MS injection).

• Processing: Centrifuge the quenched samples at 15,000 x g for 10 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis.

• Calculation: Plot the natural log of the remaining parent compound area ratio versus time to determine the elimination rate constant ( k ). Calculate T1/2​=0.693/k and CLint​=(k×V)/Enzyme Concentration .

Fig 2. Standardized in vitro liver microsomal stability assay workflow for sulfonyl compounds.

Protocol 2: Plasma Stability Assay

Rationale: To confirm that the −SO2​CF2​H group does not undergo hydrolysis by circulating plasma esterases or amidases.

• Spiking: Spike the test compound into pre-warmed (37°C) human plasma to achieve a final concentration of 2 µM (final DMSO concentration < 1% to prevent protein denaturation).

• Incubation: Incubate the samples in a shaking water bath at 37°C.

• Sampling & Quenching: At T=0,1,2, and 4 hours, remove 50 µL aliquots and quench with 200 µL of ice-cold acetonitrile containing an internal standard.

• Validation Control: Include Procaine as a positive control for plasma esterase degradation.

• Analysis: Centrifuge and analyze the supernatant via LC-MS/MS. Report stability as the percentage of parent compound remaining relative to the T=0 peak area.

References

• Modular synthesis of CF2-containing compounds with PhSO2CF2H reagent through difluoromethylene radical anion synthon strategy.
• Methods to Increase the Metabolic Stability of F-Radiotracers.
• Difluoromethylated Difunctionalization of Alkenes under Visible Light.
• A Toolbox of Reagents for Difluoromethylthiol

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

For the modern researcher, scientist, and drug development professional, the synthesis of novel chemical entities is a daily endeavor. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through the proper management of chemical waste. This guide provides an in-depth, procedural overview for the safe disposal of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride, a reactive sulfonyl chloride compound. The protocols herein are designed to be self-validating systems, grounded in established chemical principles to ensure the safety of laboratory personnel and compliance with regulations.

Understanding the Hazard: The Chemical Reactivity of Sulfonyl Chlorides

4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride belongs to the sulfonyl halide class of compounds. The primary and most immediate hazard associated with this and other sulfonyl chlorides is their high reactivity with nucleophiles, most notably water.[1][2] This reaction is a vigorous and exothermic hydrolysis that produces corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[1][2][3]

The reaction can be violent if water is added directly to the sulfonyl chloride, leading to a rapid increase in temperature and the release of toxic and corrosive fumes.[1] Therefore, all disposal procedures are designed around the controlled quenching of this reactivity in a safe and predictable manner.

Immediate Safety & Handling Precautions:

• Work in a Ventilated Area: Always handle 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in a certified chemical fume hood to prevent inhalation of its corrosive vapors.[1][4]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.[1] This includes:

  • Eye Protection: Tightly fitting safety goggles and a full-face shield.[1]

  • Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Inspect gloves for any signs of degradation before use.[1]

  • Protective Clothing: A chemical-resistant lab coat or apron is essential.[1] For larger quantities, flame-resistant clothing should be considered.[1]

• Avoid Incompatibilities: Keep the compound away from water, strong bases, and strong oxidizing agents.[1][3]

The Core Disposal Protocol: Controlled Neutralization

The preferred method for disposing of small to moderate quantities of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is through controlled neutralization. This process intentionally hydrolyzes the sulfonyl chloride under controlled conditions to form less reactive and water-soluble salts, which can then be disposed of as aqueous waste in accordance with local regulations.

This protocol is designed for the safe quenching and neutralization of the reactive sulfonyl chloride.

• Preparation of Quenching Solution:

  • In a chemical fume hood, prepare a beaker with a sufficient volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 5-10% aqueous solution of sodium carbonate (Na₂CO₃).[1][5] A general guideline is to use at least 5-10 molar equivalents of the base relative to the amount of sulfonyl chloride to be neutralized.[1]

  • Place the beaker containing the basic solution in an ice-water bath and begin gentle stirring with a magnetic stir bar. Cooling the solution is critical to dissipate the heat generated during the exothermic hydrolysis reaction.[5][6]

• Controlled Addition of Sulfonyl Chloride:

  • Slowly and carefully, add the 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride dropwise (if liquid) or in small portions (if solid) to the cold, stirred basic solution.[1][4] Never add the quenching solution to the sulfonyl chloride , as this can lead to an uncontrolled, violent reaction.[1][4]

  • A vigorous evolution of carbon dioxide gas will be observed as the acid generated from the hydrolysis is neutralized by the bicarbonate or carbonate base. The rate of addition must be carefully controlled to manage the foaming and prevent the reaction from overflowing the container.[1]

• Completion and Verification:

  • After the addition is complete, continue to stir the mixture in the ice bath for a minimum of 30-60 minutes to ensure that all the sulfonyl chloride has been completely hydrolyzed and neutralized.[5]

  • Once the gas evolution has ceased and the reaction mixture has returned to room temperature, check the pH of the aqueous layer using pH paper or a calibrated pH meter. The solution should be neutral or slightly basic. If it remains acidic, add more base until a neutral or slightly basic pH is achieved.

• Final Disposal:

  • The resulting neutralized aqueous solution can typically be disposed of down the drain with copious amounts of water, provided this is in accordance with your institution's and local environmental regulations.[4] Always consult your organization's waste disposal guidelines.

Parameter	Specification	Rationale
Quenching Reagent	Saturated aq. NaHCO₃ or 5-10% aq. Na₂CO₃	Weak bases that effectively neutralize the acidic byproducts (HCl, sulfonic acid) of hydrolysis.[5][6]
Molar Equivalence	≥ 5-10 equivalents of base to sulfonyl chloride	Ensures complete neutralization of all acidic species generated during the reaction.[1]
Reaction Temperature	0 °C (Ice-water bath)	Controls the exothermic nature of the hydrolysis reaction, preventing a runaway reaction.[5][6]
Addition Rate	Slow, dropwise/portion-wise	Prevents excessive foaming from CO₂ evolution and uncontrolled temperature increase.[1]
Post-Addition Stirring	≥ 30-60 minutes	Ensures the reaction goes to completion.[5]
Final pH Verification	Neutral or slightly basic	Confirms that all acidic and corrosive materials have been neutralized before disposal.

Table 1. Key Parameters for the Neutralization of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride.

Diagram 1. Workflow for the safe disposal of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride.

Managing Spills and Contaminated Materials

In the event of a spill, prompt and safe cleanup is crucial to mitigate exposure and prevent environmental contamination.

Spill Response Protocol:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

• Contain the Spill: Cover the spill with a dry, inert, and non-combustible absorbent material such as sand, diatomaceous earth, or vermiculite.[4] Do not use combustible materials like paper towels or sawdust directly on the spill. [4]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealable container for hazardous waste.[7][8]

• Decontamination: Clean the spill area thoroughly.

• Waste Disposal: The sealed container with the contaminated material must be treated as hazardous waste and disposed of through an approved waste disposal facility.[4] Do not mix this waste with other chemical waste streams. Uncleaned empty containers should be treated as the product itself.

Conclusion: A Commitment to Laboratory Safety

The proper and safe disposal of reactive reagents like 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is not merely a procedural task but a fundamental aspect of responsible scientific practice. By understanding the chemical principles behind the hazards and adhering to a controlled, systematic neutralization protocol, researchers can ensure a safe laboratory environment for themselves and their colleagues. Always prioritize safety, adhere to institutional guidelines, and consult the relevant Safety Data Sheets (SDS) before handling any chemical.

References

• BenchChem. Technical Support Center: Sulfonyl Chloride Work-up.

• BenchChem. Technical Support Center: Workup Procedures for Reactions Involving Sulfuryl Chloride.

• BenchChem. Essential Guide to the Safe Disposal of Methanesulfonyl Chloride.

• Sigma-Aldrich. SAFETY DATA SHEET - Benzenesulfonyl chloride.

• Sigma-Aldrich. SAFETY DATA SHEET - 4-(Difluoromethoxy)benzenesulfonyl chloride.

• ECHEMI. 4-Fluorobenzenesulfonyl chloride SDS, 349-88-2 Safety Data Sheets.

• Fisher Scientific. SAFETY DATA SHEET - 4-(Trifluoromethyl)benzenesulfonyl chloride.

• BenchChem. Preventing decomposition of sulfonyl chloride during reaction.

• ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.

• Reddit. Removing thionyl chloride : r/chemistry.

• PubChem. 4-Fluorobenzenesulfonyl chloride.

• TCI Chemicals. SAFETY DATA SHEET - 3,4-Difluorobenzenesulfonyl Chloride.

• Fisher Scientific. SAFETY DATA SHEET - 4-Fluorobenzenesulfonyl chloride.

• BenchChem. Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.

• Wikipedia. Sulfonyl halide.

• CAMEO Chemicals. BENZENESULFONYL CHLORIDE.

• TCI Chemicals. SAFETY DATA SHEET - p-Xylene-2-sulfonyl Chloride.

• Sigma-Aldrich. 4-(Difluoromethyl)benzene-1-sulfonyl chloride.

• Sigma-Aldrich. 4-(Difluoromethyl)benzene-1-sulfonyl chloride | 1263179-09-4.

• TCI Chemicals. SAFETY DATA SHEET - 4-(Trifluoromethyl)benzenesulfonyl Chloride.

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Personal protective equipment for handling 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride

The incorporation of fluorinated moieties is a cornerstone of modern medicinal chemistry and drug development. 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride is a highly specialized, bifunctional reagent used to install complex sulfonamide linkages while simultaneously introducing a lipophilic, electron-withdrawing difluoromethylsulfonyl group.

However, the structural features that make this compound synthetically valuable also render it profoundly hazardous. As a Senior Application Scientist, I have designed this comprehensive guide to provide researchers with the mechanistic causality behind these hazards, a robust Personal Protective Equipment (PPE) strategy, and self-validating operational protocols to ensure absolute laboratory safety.

Chemical Profile & The Causality of Hazards

To handle a chemical safely, one must understand its electronic and steric environment. Sulfonyl chlorides are inherently electrophilic and moisture-sensitive[1].

The addition of a para-difluoromethylsulfonyl group ( −SO2​CF2​H ) exerts a massive electron-withdrawing effect across the benzene ring via both inductive and resonance effects. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the sulfonyl chloride moiety, rendering it hyper-reactive toward nucleophiles.

The Consequence: Its reactivity with ambient atmospheric moisture is exponentially accelerated compared to standard reagents like tosyl chloride. Upon contact with water, it undergoes rapid, exothermic hydrolysis to form the corresponding sulfonic acid and hydrogen chloride (HCl) gas. This violent reaction can lead to sudden pressurization of sealed containers, eruptions, and the release of highly corrosive, toxic fumes[2][3].

Quantitative Chemical Data

Property	Specification
Chemical Name	4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride
CAS Number	923204-51-7[4]
Molecular Formula	C7​H5​ClF2​O4​S2​
Molecular Weight	290.7 g/mol [5]
Hazard Classification	Class 8 (Corrosive Substances), Water-Reactive[1]
Storage Conditions	Tightly closed, strictly anhydrous, cool/dry environment[1][2]

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for hyper-reactive sulfonyl chlorides. The generation of HCl gas and the use of organic solvents necessitate a targeted PPE strategy[3][6].

PPE Component	Specification	Mechanistic Rationale
Eye/Face Protection	Tightly fitting safety goggles AND a full-face shield.	Protects the ocular mucosa from sudden outgassing of HCl and violent splattering during accidental moisture exposure[3].
Hand Protection	Heavy-duty Nitrile or Butyl rubber gloves (Double-gloved).	Prevents severe skin burns. Double-gloving provides a fail-safe against pinhole leaks caused by solvent degradation[6].
Body Protection	Flame-resistant lab coat and chemical-resistant apron.	Shields against the corrosive degradation of standard cotton fabrics and prevents trans-dermal exposure to sulfonic acids[6].
Respiratory	Certified chemical fume hood (Face velocity 80-120 fpm).	Captures heavier-than-air HCl gas and toxic aerosols. If working outside a hood (e.g., spill cleanup), a full-face respirator with acid gas cartridges is mandatory[2][6].

Operational Workflow: Schotten-Baumann Type Sulfonylation

The following protocol describes the safe, controlled coupling of 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride with an amine. Every step is designed as a self-validating system to ensure safety and chemical integrity.

Workflow for the safe handling and quenching of reactive sulfonyl chlorides.

Step-by-Step Methodology

• System Purging: Flame-dry all glassware under vacuum. Purge the reaction vessel with ultra-high purity Argon for 15 minutes.

  • Self-Validation: A positive pressure argon balloon should remain inflated; deflation indicates a system leak that will invite atmospheric moisture.

• Substrate Preparation: Dissolve the nucleophile in an anhydrous, non-nucleophilic solvent (e.g., Dichloromethane) under Argon.

• Base Addition: Add 2.5 equivalents of anhydrous N,N-diisopropylethylamine (DIPEA) to act as an HCl scavenger.

  • Self-Validation: The solution must remain clear. Any immediate fuming or precipitation indicates moisture contamination in the solvent, requiring immediate abortion of the reaction.

• Reagent Transfer: Weigh the 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride in a glovebox or under a steady stream of inert gas. Dissolve it in anhydrous solvent in a separate, sealed vial.

• Controlled Addition: Cool the substrate solution to 0°C using an ice-water bath. Add the sulfonyl chloride solution dropwise via a syringe pump or pressure-equalizing addition funnel over 30 minutes.

  • Rationale: Dropwise addition at 0°C controls the exothermic reaction kinetics, preventing solvent boil-off and thermal runaway.

Quenching and Disposal Plans

Quenching highly electrophilic reagents is the most critical phase of the operation. Adding water directly to unreacted 4-[(Difluoromethyl)sulfonyl]benzenesulfonyl chloride will cause a violent, uncontrollable exothermic reaction[2][3].

Safe Quenching Protocol

• Temperature Control: Ensure the reaction mixture is cooled to 0°C.

• Mild Base Neutralization: Slowly add a cold, saturated aqueous solution of sodium bicarbonate ( NaHCO3​ ) dropwise to the vigorously stirring reaction mixture[3].

  • Rationale: The weak base neutralizes unreacted sulfonyl chloride and dissolved HCl gas without generating the excessive heat associated with strong bases (like NaOH).

  • Self-Validation: The evolution of CO2​ bubbles confirms the neutralization of acidic byproducts. The cessation of bubbling upon further NaHCO3​ addition validates that the quench is complete and the system is safe for ambient exposure.

• Phase Separation: Transfer the quenched mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

Segregated Disposal Plan

Improper disposal of sulfonyl chlorides can lead to pressurized explosions in waste carboys[7].

• Aqueous Waste: Collect all aqueous washings (containing neutralized sulfonic acid salts and NaCl) into a designated "Aqueous Basic Waste" container. Crucial: Do not seal the waste container tightly for at least 24 hours. Residual CO2​ evolution from the bicarbonate quench can shatter a sealed glass waste bottle.

• Organic Waste: Collect organic solvents into a designated "Halogenated Organic Waste" container[1].

• Contaminated Consumables: Syringes, gloves, and paper towels that contacted the neat reagent must be quenched with NaHCO3​ solution before being disposed of in solid hazardous waste bins.

References

• Cole-Parmer. "Material Safety Data Sheet - Sulfonyl chloride hydrochloride." Cole-Parmer. [Link]

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